5-Phenoxynicotinic acid

• CAS: 668969-15-1

Core Science & Biosynthesis

The Ascendancy of 5-Phenoxynicotinic Acid: A Versatile Scaffold in Modern Medicinal Chemistry

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

Abstract

The 5-phenoxynicotinic acid scaffold has emerged as a privileged structural motif in medicinal chemistry, demonstrating significant potential across a spectrum of therapeutic areas. This guide provides a comprehensive technical overview of this versatile scaffold, from its fundamental synthetic strategies to its diverse biological applications. We will delve into the nuanced causality behind experimental choices, present detailed protocols for synthesis and biological evaluation, and explore the structure-activity relationships (SAR) that govern the efficacy of its derivatives. Particular emphasis will be placed on its promising role in the development of novel inhibitors for challenging disease targets, including tartrate-resistant acid phosphatase (TRAP) and Bruton's tyrosine kinase (BTK). This document is intended to serve as a valuable resource for researchers engaged in the discovery and development of next-generation therapeutics.

Introduction: The Strategic Value of the 5-Phenoxynicotinic Acid Core

The quest for novel chemical entities with improved efficacy, selectivity, and pharmacokinetic profiles is a perpetual driver in drug discovery. The 5-phenoxynicotinic acid scaffold, a unique amalgamation of a pyridine carboxylic acid and a phenoxy ether, offers a compelling starting point for the design of innovative therapeutic agents. The pyridine ring serves as a versatile pharmacophoric element, capable of engaging in a variety of non-covalent interactions with biological targets, including hydrogen bonding, and π-stacking. The carboxylic acid moiety provides a key interaction point, often acting as a hydrogen bond donor and acceptor, and can be readily derivatized to modulate solubility and cell permeability. The phenoxy group at the 5-position introduces a significant conformational flexibility and a lipophilic character, allowing for the exploration of deep hydrophobic pockets within target proteins. This unique combination of features makes the 5-phenoxynicotinic acid scaffold a powerful tool for the medicinal chemist.

Synthetic Strategies: Assembling the 5-Phenoxynicotinic Acid Core

The construction of the 5-phenoxynicotinic acid scaffold can be approached through several strategic disconnections. The most common and industrially scalable methods involve the formation of the C-O ether bond between a phenol and a suitably functionalized pyridine ring.

Ullmann Condensation: A Classic Approach to C-O Bond Formation

The Ullmann condensation is a cornerstone of C-O bond formation in aromatic systems and a reliable method for the synthesis of 5-phenoxynicotinic acid.[1][2] This copper-catalyzed reaction typically involves the coupling of a 5-halonicotinic acid derivative with a phenol in the presence of a base.

Conceptual Workflow for Ullmann Condensation:

Figure 1: Conceptual workflow of the Ullmann condensation.

Experimental Protocol: Synthesis of 5-Phenoxynicotinic Acid via Ullmann Condensation

• Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 5-bromonicotinic acid (1.0 eq), phenol (1.2 eq), copper(I) iodide (0.1 eq), and potassium carbonate (2.0 eq).

• Solvent Addition: Add anhydrous N,N-dimethylformamide (DMF) to the flask to achieve a concentration of 0.5 M with respect to the 5-bromonicotinic acid.

• Reaction Execution: Heat the reaction mixture to 120-140 °C and stir vigorously for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: Upon completion, cool the reaction mixture to room temperature and pour it into a beaker containing 1 M hydrochloric acid.

• Extraction: Extract the aqueous mixture with ethyl acetate (3 x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to afford 5-phenoxynicotinic acid.

Buchwald-Hartwig C-O Coupling: A Milder Alternative

While the Ullmann condensation is robust, it often requires harsh reaction conditions. The palladium-catalyzed Buchwald-Hartwig C-O coupling has emerged as a milder and more versatile alternative for the synthesis of diaryl ethers.[1] This reaction typically employs a palladium catalyst with a specialized phosphine ligand and a base.

Conceptual Workflow for Buchwald-Hartwig C-O Coupling:

Figure 2: Conceptual workflow of the Buchwald-Hartwig C-O coupling.

Therapeutic Applications and Biological Targets

The 5-phenoxynicotinic acid scaffold has shown promise against a range of biological targets implicated in various diseases. Here, we focus on two particularly compelling examples: tartrate-resistant acid phosphatase (TRAP) and Bruton's tyrosine kinase (BTK).

Inhibition of Tartrate-Resistant Acid Phosphatase (TRAP)

Tartrate-resistant acid phosphatase (TRAP, also known as ACP5) is a metalloenzyme that is highly expressed in osteoclasts, activated macrophages, and certain cancer cells.[3] Its overexpression is associated with pathological conditions such as osteoporosis, and the progression of some cancers. A closely related analog, 5-phenylnicotinic acid, has been identified as an inhibitor of TRAP, highlighting the potential of the 5-phenoxynicotinic acid scaffold in this area.[4]

Signaling Pathway Implication:

Figure 3: Inhibition of TRAP by 5-phenoxynicotinic acid derivatives.

Experimental Protocol: In Vitro TRAP Inhibition Assay [3][5][6][7][8]

• Reagent Preparation: Prepare a TRAP assay buffer (e.g., 0.1 M sodium acetate, pH 5.5, containing 10 mM sodium tartrate) and a substrate solution (e.g., p-nitrophenyl phosphate).

• Compound Preparation: Prepare a stock solution of the 5-phenoxynicotinic acid derivative in DMSO and perform serial dilutions to obtain a range of test concentrations.

• Assay Procedure: In a 96-well plate, add the TRAP enzyme, the test compound at various concentrations, and pre-incubate for a specified time.

• Initiation and Measurement: Initiate the reaction by adding the substrate solution. Measure the absorbance of the product (p-nitrophenol) at 405 nm over time using a microplate reader.

• Data Analysis: Calculate the rate of reaction for each concentration of the inhibitor and determine the IC50 value by plotting the percent inhibition against the logarithm of the inhibitor concentration.

Structure-Activity Relationship (SAR) Insights for TRAP Inhibition:

Based on the inhibitory activity of 5-phenylnicotinic acid, we can hypothesize the following SAR for 5-phenoxynicotinic acid derivatives against TRAP:

R-Group on Phenoxy Ring	Predicted Activity	Rationale
Electron-withdrawing groups (e.g., -Cl, -CF3)	Increased	May enhance binding affinity through favorable electrostatic interactions with the active site.
Electron-donating groups (e.g., -OCH3, -CH3)	Decreased or Variable	May introduce steric hindrance or unfavorable electronic interactions.
Hydrogen bond donors/acceptors	Increased	Could form additional hydrogen bonds with active site residues, enhancing potency.

Inhibition of Bruton's Tyrosine Kinase (BTK)

Bruton's tyrosine kinase (BTK) is a non-receptor tyrosine kinase that plays a critical role in B-cell receptor (BCR) signaling.[9][10][11][12][13][14] Dysregulation of BTK activity is implicated in various B-cell malignancies, making it a prime target for therapeutic intervention. The discovery of 5-phenoxy-2-aminopyridine derivatives as potent and selective irreversible inhibitors of BTK provides a strong rationale for exploring the 5-phenoxynicotinic acid scaffold for the development of novel BTK inhibitors.[5][9]

Signaling Pathway Implication:

Sources

• 1. Ullmann condensation - Wikipedia [en.wikipedia.org]
• 2. Ullmann Reaction [organic-chemistry.org]
• 3. assaygenie.com [assaygenie.com]
• 4. promega.com [promega.com]
• 5. Real-time quantification of soluble tartrate-resistant acid phosphatase as a measure of osteoclastogenesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. m.sunlongbiotech.com [m.sunlongbiotech.com]
• 7. researchgate.net [researchgate.net]
• 8. Real-time quantification of soluble tartrate-resistant acid phosphatase as a measure of osteoclastogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Discovery of 5-Phenoxy-2-aminopyridine Derivatives as Potent and Selective Irreversible Inhibitors of Bruton’s Tyrosine Kinase - PMC [pmc.ncbi.nlm.nih.gov]
• 10. bpsbioscience.com [bpsbioscience.com]
• 11. Discovery of Novel Bruton’s Tyrosine Kinase (BTK) Inhibitors Bearing a N,9-Diphenyl-9H-purin-2-amine Scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Discovery of 5-Phenoxy-2-aminopyridine Derivatives as Potent and Selective Irreversible Inhibitors of Bruton's Tyrosine Kinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Modulating the Binding Kinetics of Bruton’s Tyrosine Kinase Inhibitors Through Transition State Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of 5-Phenoxynicotinic Acid Derivatives

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Introduction: The Significance of 5-Phenoxynicotinic Acid Scaffolds

The 5-phenoxynicotinic acid framework is a privileged scaffold in medicinal chemistry and materials science. As derivatives of nicotinic acid (Vitamin B3), these compounds possess inherent biological relevance, while the introduction of a phenoxy group at the 5-position imparts unique physicochemical properties. This structural motif is found in a variety of compounds investigated for diverse pharmacological activities, including potential as anti-inflammatory, anticancer, and antimicrobial agents.[1][2][3][4] The synthetic accessibility and the potential for diverse functionalization of both the pyridine and phenoxy rings make this class of molecules a fertile ground for the development of novel therapeutic candidates and functional materials.[2]

This technical guide provides an in-depth analysis of two robust and widely employed synthetic strategies for the preparation of 5-phenoxynicotinic acid derivatives: the classical Ullmann condensation and the modern Buchwald-Hartwig C-O cross-coupling reaction. By understanding the underlying principles and practical considerations of each method, researchers can make informed decisions to best suit their specific synthetic goals.

Synthetic Strategies: A Comparative Overview

The core transformation in the synthesis of 5-phenoxynicotinic acid derivatives is the formation of a diaryl ether bond between a phenol and a nicotinic acid moiety halogenated at the 5-position. The two primary methods to achieve this, Ullmann condensation and Buchwald-Hartwig coupling, operate on different catalytic principles, offering distinct advantages and disadvantages.

Feature	Ullmann Condensation	Buchwald-Hartwig C-O Coupling
Catalyst	Copper (Cu) salts or metallic Cu	Palladium (Pd) complexes
Typical Ligands	Often ligand-less or simple ligands	Bulky, electron-rich phosphine ligands
Reaction Temperature	High (often > 150 °C)	Generally lower (Room temp. to ~120 °C)
Base	Strong inorganic bases (e.g., K₂CO₃, Cs₂CO₃)	Strong, non-nucleophilic bases (e.g., NaOtBu, K₃PO₄)
Substrate Scope	Can be limited; often requires activated aryl halides	Broad, high functional group tolerance
Reaction Times	Can be lengthy (12-48 hours)	Typically shorter (2-24 hours)
Catalyst Loading	Often stoichiometric or high catalytic loading	Low catalytic loading (0.5-5 mol%)

Protocol 1: The Ullmann Condensation Approach

The Ullmann condensation is a classical, copper-catalyzed reaction for the formation of C-O bonds.[5][6] While it often requires harsh reaction conditions, its simplicity and the low cost of the copper catalyst make it a valuable tool in a synthetic chemist's arsenal. The reaction typically involves the coupling of an aryl halide with an alcohol or phenol in the presence of a base and a copper catalyst.[5][7]

Causality in Experimental Design:

• High Temperatures: The high thermal energy is necessary to overcome the activation barrier for the oxidative addition of the aryl halide to the copper catalyst.[5]

• Polar Aprotic Solvents: Solvents like DMF or NMP are used for their high boiling points and their ability to dissolve the reacting species, including the inorganic base.[5]

• Base: A base is crucial to deprotonate the phenol, forming the more nucleophilic phenoxide, which then participates in the catalytic cycle.[5]

Reaction Scheme: Ullmann Condensation

Caption: General workflow for Ullmann condensation.

Detailed Step-by-Step Protocol:

• Esterification of 5-Halonicotinic Acid: To a solution of 5-bromonicotinic acid (1.0 eq) in methanol or ethanol, add a catalytic amount of sulfuric acid. Heat the mixture to reflux for 4-6 hours. After cooling, neutralize the solution with a saturated solution of sodium bicarbonate and extract the ester with ethyl acetate. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the 5-bromonicotinate ester.

• Ullmann Coupling: In a flame-dried Schlenk flask under an inert atmosphere (e.g., nitrogen or argon), combine the 5-bromonicotinate ester (1.0 eq), the desired phenol (1.2-1.5 eq), potassium carbonate (2.0 eq), and copper(I) iodide (0.1-0.2 eq).

• Solvent Addition: Add anhydrous, degassed N,N-dimethylformamide (DMF) to the flask.

• Reaction Execution: Heat the reaction mixture to 140-160 °C with vigorous stirring for 24-48 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: Upon completion, cool the reaction mixture to room temperature and filter it through a pad of Celite to remove the copper salts. Dilute the filtrate with water and extract with ethyl acetate.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo. Purify the crude product by column chromatography on silica gel to yield the desired 5-phenoxynicotinate ester.

• Saponification (Optional): To obtain the final 5-phenoxynicotinic acid, dissolve the ester in a mixture of THF and water, add an excess of lithium hydroxide (LiOH), and stir at room temperature until the ester is fully consumed (as monitored by TLC). Acidify the reaction mixture with 1M HCl to precipitate the carboxylic acid, which can then be collected by filtration.

Protocol 2: The Buchwald-Hartwig C-O Cross-Coupling

The Buchwald-Hartwig reaction is a palladium-catalyzed cross-coupling reaction that has revolutionized the formation of C-N and C-O bonds.[8][9] This method generally offers milder reaction conditions, broader substrate scope, and higher functional group tolerance compared to the Ullmann condensation.[9] The success of this reaction is highly dependent on the choice of the palladium catalyst, the phosphine ligand, and the base.[10]

Causality in Experimental Design:

• Palladium Catalyst: A Pd(0) species is the active catalyst that undergoes oxidative addition with the aryl halide.[11] Often, a Pd(II) precatalyst like Pd(OAc)₂ is used, which is reduced in situ to Pd(0).

• Bulky, Electron-Rich Ligands: Ligands like XPhos, SPhos, or BrettPhos are crucial.[10] Their steric bulk promotes the reductive elimination step to release the product, while their electron-donating nature facilitates the initial oxidative addition.[10]

• Strong, Non-Nucleophilic Base: A strong base like sodium tert-butoxide or potassium phosphate is required to deprotonate the phenol without competing as a nucleophile in the reaction.

Reaction Scheme: Buchwald-Hartwig Coupling

Caption: General workflow for Buchwald-Hartwig C-O coupling.

Detailed Step-by-Step Protocol:

• Reactant Preparation: Prepare the appropriate 5-halonicotinate ester as described in Protocol 1, Step 1.

• Reaction Setup: In a glovebox or under a stream of inert gas, add the 5-halonicotinate ester (1.0 eq), the phenol (1.1 eq), sodium tert-butoxide (1.4 eq), the palladium catalyst (e.g., Pd₂(dba)₃, 1-2 mol%), and the phosphine ligand (e.g., XPhos, 2-4 mol%) to a dry reaction vessel.

• Solvent Addition: Add anhydrous, degassed toluene or dioxane to the vessel.

• Reaction Execution: Seal the vessel and heat the mixture to 80-110 °C with stirring for 2-24 hours. Monitor the reaction's progress by TLC or LC-MS.

• Work-up: After the reaction is complete, cool the mixture to room temperature, dilute with ethyl acetate, and filter through a plug of silica gel, washing with additional ethyl acetate.

• Purification: Concentrate the filtrate under reduced pressure and purify the resulting residue by flash column chromatography to isolate the 5-phenoxynicotinate ester.

• Saponification (Optional): If the free acid is desired, follow the saponification procedure outlined in Protocol 1, Step 7.

Conclusion

The synthesis of 5-phenoxynicotinic acid derivatives can be effectively achieved through both classical and modern cross-coupling methodologies. The Ullmann condensation, while requiring more forceful conditions, remains a cost-effective and straightforward option. In contrast, the Buchwald-Hartwig C-O coupling provides a more versatile and milder route, accommodating a wider range of sensitive functional groups. The choice of synthetic protocol will ultimately depend on the specific substrate, available resources, and desired scale of the reaction. The detailed protocols provided herein serve as a robust starting point for researchers to explore and optimize the synthesis of this important class of compounds.

References

• Ullmann condensation. (n.d.). In Wikipedia. Retrieved February 7, 2026, from [Link]

• Buchwald–Hartwig amination. (n.d.). In Wikipedia. Retrieved February 7, 2026, from [Link]

• Danilenko, L. M., et al. (2017). Derivatives of 5-hydroxynicotinic Acid: New Compounds with Cardioprotective Action. Asian Journal of Pharmaceutics, 11(3). Available at: [Link]

• ACS GCI Pharmaceutical Roundtable. (n.d.). Buchwald-Hartwig Amination Reagent Guide. Retrieved from [Link]

• Ullmann Condensation. (n.d.). SynArchive. Retrieved from [Link]

• 5-Hydroxynicotinic acid. (n.d.). PubChem. Retrieved from [Link]

• Nicotinic acid, 6-hydroxy-. (n.d.). Organic Syntheses. Retrieved from [Link]

• Buchwald-Hartwig Amination. (2023). Chemistry LibreTexts. Retrieved from [Link]

• The Organic Chemistry Tutor. (2025, April 3). The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds! [Video]. YouTube. [Link]

• Recent Synthetic Developments and Applications of the Ullmann Reaction. A Review. (2013). National Institutes of Health. Available at: [Link]

• Harish Chopra. (2021, July 26). Buchwald-Hartwig Amination Reaction | Prepare for GATE, JAM, NET [Video]. YouTube. [Link]

• Ullmann reaction. (n.d.). In Wikipedia. Retrieved February 7, 2026, from [Link]

• Ullmann condensation using copper or copper oxide as the reactant. Arylation of active hydrogen compounds (imides, amides, amines, phenol, benzoic acid, and phenylacetylene). (2006). ResearchGate. Available at: [Link]

• 5-Hydroxynicotinic Acid 98.0%(HPLC). (n.d.). PureSynth. Retrieved from [Link]

• Synthesis of some 5-phenylisoxazole-3-carboxylic acid derivatives as potent xanthine oxidase inhibitors. (2010). PubMed. Available at: [Link]

• Pharmacological Activities of Aminophenoxazinones. (2021). PubMed. Available at: [Link]

• Synthesis of nicotinic acid derivative 5a. (n.d.). ResearchGate. Available at: [Link]

• Recent investigations into synthesis and pharmacological activities of phenoxy acetamide and its derivatives (chalcone, indole and quinoline) as possible therapeutic candidates. (2021). National Institutes of Health. Available at: [Link]

• Isonicotinic acid derivatives and preparation methods and uses thereof. (2019). Google Patents.

• 5-Hydroxynicotinic acid. (n.d.). Amerigo Scientific. Retrieved from [Link]

• Synthesis of Highly Potent Anti-Inflammatory Compounds (ROS Inhibitors) from Isonicotinic Acid. (2021). MDPI. Available at: [Link]

• A Simple Method for Synthesis of Active Esters of Isonicotinic and Picolinic Acids. (n.d.). National Institutes of Health. Available at: [Link]

• Nicotinic acid derivatives: Application and uses, review. (2021). ResearchGate. Available at: [Link]

Sources

• 1. Recent investigations into synthesis and pharmacological activities of phenoxy acetamide and its derivatives (chalcone, indole and quinoline) as possible therapeutic candidates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Ullmann condensation - Wikipedia [en.wikipedia.org]
• 6. synarchive.com [synarchive.com]
• 7. researchgate.net [researchgate.net]
• 8. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 9. Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]
• 10. m.youtube.com [m.youtube.com]
• 11. chem.libretexts.org [chem.libretexts.org]

Application Notes and Protocols for the Preparation of Pharmaceutical Intermediates from 5-Phenoxynicotinic Acid

Introduction: The 5-Phenoxypyridine Scaffold - A Privileged Motif in Medicinal Chemistry

The pyridine ring is a ubiquitous scaffold in pharmaceuticals, prized for its ability to engage in hydrogen bonding and other key interactions with biological targets.[1][2] When functionalized at the 5-position with a phenoxy group, the resulting 5-phenoxynicotinic acid framework offers a versatile platform for the development of a wide array of therapeutic agents. This core structure is a key component in a variety of biologically active molecules, including potent kinase inhibitors.[3] The phenoxy moiety can be strategically modified to fine-tune the steric and electronic properties of the molecule, enabling precise optimization of its pharmacological profile. This document provides a detailed guide for the synthesis of key pharmaceutical intermediates from 5-phenoxynicotinic acid, focusing on the preparation of its activated acyl chloride, ester derivatives, and a diverse range of amides.

Core Synthetic Strategies: Activating the Carboxylic Acid

The carboxylic acid moiety of 5-phenoxynicotinic acid is the primary handle for derivatization. To facilitate the formation of esters and amides, it must first be activated. The most common and effective method for this is the conversion to an acyl chloride.

Protocol 1: Synthesis of 5-Phenoxynicotinoyl Chloride

The conversion of a carboxylic acid to its corresponding acyl chloride is a fundamental transformation in organic synthesis. Thionyl chloride (SOCl₂) is a widely used reagent for this purpose, offering the advantage that the byproducts (HCl and SO₂) are gaseous and easily removed.[4] An alternative is oxalyl chloride, which can be used under milder conditions.[5]

Reaction Scheme:

Experimental Protocol:

• Materials:

  • 5-Phenoxynicotinic acid

  • Thionyl chloride (SOCl₂)

  • Anhydrous toluene

  • Round-bottom flask

  • Reflux condenser

  • Heating mantle

  • Rotary evaporator

• Procedure:

  • To a clean, dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 5-phenoxynicotinic acid (1.0 eq).

  • Carefully add an excess of thionyl chloride (5-10 eq).

  • Optionally, a catalytic amount of N,N-dimethylformamide (DMF) can be added to accelerate the reaction.

  • Heat the reaction mixture to reflux (approximately 80 °C) for 2-4 hours. The progress of the reaction can be monitored by the cessation of gas evolution.

  • After the reaction is complete, allow the mixture to cool to room temperature.

  • Remove the excess thionyl chloride under reduced pressure using a rotary evaporator.

  • To ensure complete removal of residual thionyl chloride, add anhydrous toluene to the flask and evaporate under reduced pressure. Repeat this step twice.

  • The resulting crude 5-phenoxynicotinoyl chloride, typically a viscous oil or a low-melting solid, can be used in the subsequent steps without further purification.

Causality and Experimental Choices:

• The use of excess thionyl chloride ensures the complete conversion of the carboxylic acid.

• The reaction is performed under anhydrous conditions as acyl chlorides are highly reactive towards water, which would lead to the reformation of the carboxylic acid.

• The toluene azeotropic distillation is a critical step to remove any traces of thionyl chloride, which could interfere with subsequent nucleophilic substitution reactions.

Synthesis of Ester Intermediates

Esters of 5-phenoxynicotinic acid are valuable intermediates in their own right and can be prepared through several methods. The Fischer-Speier esterification is a classic and cost-effective method, particularly for simple alcohols like methanol and ethanol.[6][7]

Protocol 2: Fischer-Speier Esterification for the Synthesis of Methyl 5-Phenoxynicotinate

This method involves the reaction of the carboxylic acid with an alcohol in the presence of a strong acid catalyst, typically sulfuric acid. The reaction is an equilibrium process, and to drive it towards the product, an excess of the alcohol is often used.[8]

Reaction Scheme:

Experimental Protocol:

• Materials:

  • 5-Phenoxynicotinic acid

  • Anhydrous methanol

  • Concentrated sulfuric acid (H₂SO₄)

  • Saturated sodium bicarbonate solution

  • Ethyl acetate

  • Anhydrous sodium sulfate

  • Round-bottom flask

  • Reflux condenser

  • Heating mantle

  • Rotary evaporator

  • Separatory funnel

• Procedure:

  • In a round-bottom flask, dissolve 5-phenoxynicotinic acid (1.0 eq) in a large excess of anhydrous methanol (e.g., 10-20 equivalents).

  • Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 0.1-0.2 equivalents) to the solution.

  • Heat the mixture to reflux for 4-8 hours. The reaction can be monitored by Thin Layer Chromatography (TLC).

  • After completion, cool the reaction mixture to room temperature and remove the excess methanol under reduced pressure.

  • Dissolve the residue in ethyl acetate and transfer to a separatory funnel.

  • Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to neutralize the acid catalyst), and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude methyl 5-phenoxynicotinate.

  • The product can be further purified by column chromatography on silica gel if necessary.

Data Presentation: Reagents for Ester Synthesis

Reagent	Molar Ratio (to acid)	Role
5-Phenoxynicotinic acid	1.0	Starting Material
Methanol	10-20	Reagent & Solvent
Concentrated Sulfuric Acid	0.1-0.2	Catalyst

Synthesis of Amide Intermediates: A Gateway to Diverse Functionality

Amide bond formation is one of the most frequently utilized reactions in medicinal chemistry.[9] The resulting amides of 5-phenoxynicotinic acid are key intermediates for a wide range of biologically active compounds.

Protocol 3: Amide Coupling via the Acyl Chloride Intermediate

This is a robust and straightforward method for forming amides. The highly reactive acyl chloride, prepared as in Protocol 1, readily reacts with primary or secondary amines. A base is required to neutralize the hydrochloric acid byproduct.[5][10]

Reaction Scheme:

Experimental Protocol:

• Materials:

  • Crude 5-phenoxynicotinoyl chloride (from Protocol 1)

  • Primary or secondary amine (1.0-1.2 eq)

  • Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (1.5-2.0 eq)

  • Anhydrous dichloromethane (DCM) or tetrahydrofuran (THF)

  • Round-bottom flask

  • Magnetic stirrer

  • Ice bath

• Procedure:

  • In a clean, dry round-bottom flask, dissolve the amine (1.0 eq) and the base (e.g., triethylamine, 1.5 eq) in an anhydrous solvent like DCM.

  • Cool the solution to 0 °C in an ice bath.

  • Dissolve the crude 5-phenoxynicotinoyl chloride (1.0 eq) in a minimal amount of the same anhydrous solvent.

  • Add the acyl chloride solution dropwise to the cooled amine solution with vigorous stirring.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2-4 hours, or until TLC analysis indicates the consumption of the starting materials.

  • Upon completion, dilute the reaction mixture with DCM and wash with water, 1M HCl (to remove excess amine and base), saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • The crude amide can be purified by recrystallization or column chromatography.

Visualization of the Acyl Chloride-Mediated Amide Synthesis Workflow:

Caption: Workflow for acyl chloride-mediated amide synthesis.

Protocol 4: Amide Coupling using EDC and HOBt

For more sensitive substrates or when the acyl chloride is difficult to handle, direct coupling of the carboxylic acid with an amine using a coupling agent is preferred. A common and effective combination is 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in the presence of 1-Hydroxybenzotriazole (HOBt).[1][9][11]

Reaction Scheme:

Experimental Protocol:

• Materials:

  • 5-Phenoxynicotinic acid

  • Amine (1.0-1.2 eq)

  • EDC·HCl (1.2-1.5 eq)

  • HOBt (1.2-1.5 eq)

  • DIPEA (2.0-3.0 eq)

  • Anhydrous DMF or DCM

  • Round-bottom flask

  • Magnetic stirrer

  • Ice bath

• Procedure:

  • To a stirred solution of 5-phenoxynicotinic acid (1.0 eq) in anhydrous DMF at 0 °C, add HOBt (1.2 eq) and EDC·HCl (1.2 eq).

  • Stir the mixture at 0 °C for 30 minutes to pre-activate the carboxylic acid.

  • Add the amine (1.1 eq) followed by the dropwise addition of DIPEA (2.5 eq).

  • Allow the reaction mixture to warm to room temperature and stir overnight.

  • Monitor the reaction by TLC. Upon completion, pour the reaction mixture into water and extract with ethyl acetate.

  • Wash the combined organic layers with 1M HCl, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography.

Data Presentation: Common Amide Coupling Reagents

Reagent	Activating Agent	Additive	Base
EDC	Carbodiimide	HOBt	DIPEA, TEA
HATU	Uronium Salt	-	DIPEA, TEA
PyBOP	Phosphonium Salt	-	DIPEA, TEA

Visualization of the EDC/HOBt Coupling Mechanism:

Caption: Mechanism of EDC/HOBt mediated amide coupling.

Conclusion

5-Phenoxynicotinic acid is a valuable and versatile starting material for the synthesis of a wide range of pharmaceutical intermediates. The protocols outlined in this document provide robust and reliable methods for the preparation of activated acyl chlorides, esters, and amides. These intermediates serve as crucial building blocks for the discovery and development of novel therapeutic agents, particularly in the field of kinase inhibition. The choice of synthetic route and reaction conditions can be tailored to the specific properties of the desired target molecule and the scale of the synthesis.

References

• Aapptec Peptides. (n.d.). Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP. Retrieved from [Link]

• Wikipedia. (2024). Phenazopyridine. Retrieved from [Link]

• Kim, J., et al. (2020). Discovery of 5-Phenoxy-2-aminopyridine Derivatives as Potent and Selective Irreversible Inhibitors of Bruton's Tyrosine Kinase. International Journal of Molecular Sciences, 21(21), 8006.
• Singh, P., et al. (2020). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. Tetrahedron Letters, 61(18), 151827.

• ResearchGate. (2022). Synthesis of 5 (FC1) via oxalyl chloride-mediated deprotection of 4.... Retrieved from [Link]

• Wikipedia. (2023). Fischer–Speier esterification. Retrieved from [Link]

• DailyMed. (2023). PHENAZOPYRIDINE HYDROCHLORIDE TABLETS, USP. Retrieved from [Link]

• Google Patents. (1994). Esterification process.

• Reddit. (2022). EDC-HOBt Amide coupling workup help. Retrieved from [Link]

• PubChem. (n.d.). Phenazopyridine. Retrieved from [Link]

• Google Patents. (2017). Preparation method of high-purity 5-methyl-nicotinic acid.

• Common Organic Chemistry. (n.d.). Amine to Amide (EDC + HOBt). Retrieved from [Link]

• OperaChem. (2024). Fischer Esterification-Typical Procedures. Retrieved from [Link]

• MedlinePlus. (2018). Phenazopyridine. Retrieved from [Link]

• Master Organic Chemistry. (2022). Fischer Esterification – Carboxylic Acid to Ester Under Acidic Conditions. Retrieved from [Link]

• Chemistry Steps. (n.d.). Amides from Carboxylic Acids-DCC and EDC Coupling. Retrieved from [Link]

• GoodRx. (n.d.). Phenazopyridine (Pyridium): Uses, Side Effects, Dosage & Reviews. Retrieved from [Link]

• Al-Ostoot, F. H., et al. (2021). The Expanding Role of Pyridine and Dihydropyridine Scaffolds in Drug Design. Molecules, 26(20), 6239.
• Google Patents. (2006). Process for preparing 2-methoxyl-5-amino sulfonyl methyl benzoate.

• ResearchGate. (2007). Enantioselective synthesis of methyl (5Z,8S)-8,9-epoxynon-5-enoate, an eicosanoid synthon. Retrieved from [Link]

• Google Patents. (2019). Preparation method of low-cost and high-purity 5-chlorothiophene-2-formyl chloride.
• Google Patents. (2020). Method for preparing 2, 5-dimethyl phenylacetyl chloride.

• Chemguide. (n.d.). reaction between acyl chlorides and amines - addition / elimination. Retrieved from [Link]

Sources

• 1. Amine to Amide (EDC + HOBt) [commonorganicchemistry.com]
• 2. orgsyn.org [orgsyn.org]
• 3. reddit.com [reddit.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 9. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 10. peptide.com [peptide.com]
• 11. Amides from Carboxylic Acids-DCC and EDC Coupling - Chemistry Steps [chemistrysteps.com]

Application Notes and Protocols for Solid-Phase Peptide Synthesis Using 5-Phenoxynicotinic Acid Building Blocks

Introduction

Solid-Phase Peptide Synthesis (SPPS) has revolutionized the landscape of peptide and peptidomimetic chemistry, enabling the efficient and automated construction of complex molecular architectures.[1] The strategic incorporation of non-proteinogenic building blocks into peptide scaffolds is a cornerstone of modern drug discovery, offering a pathway to modulate pharmacological properties such as receptor affinity, metabolic stability, and bioavailability. Among the vast array of synthetic moieties, heteroaromatic structures, particularly those derived from nicotinic acid, have garnered significant interest due to their presence in numerous bioactive compounds and their ability to act as versatile pharmacophores.[]

This comprehensive guide provides a detailed technical overview and actionable protocols for the incorporation of 5-phenoxynicotinic acid (5-PhONA) into peptide sequences using Fmoc-based Solid-Phase Peptide Synthesis. 5-PhONA introduces a unique phenoxy-substituted pyridine motif, offering a rigid, aromatic scaffold that can be exploited to probe ligand-receptor interactions and to engineer novel peptide conformations. The protocols outlined herein are designed for researchers, scientists, and drug development professionals seeking to expand their synthetic repertoire and explore the chemical space of peptidomimetics. We will delve into the synthesis of the requisite Fmoc-5-PhONA building block, its activation, and coupling on a solid support, as well as the final cleavage, deprotection, and analytical characterization of the modified peptide.

The Strategic Value of 5-Phenoxynicotinic Acid in Peptidomimetic Design

The incorporation of 5-PhONA into a peptide backbone can impart several desirable characteristics:

• Conformational Rigidity: The planar and rigid nature of the pyridine ring can constrain the local peptide conformation, which can be advantageous for mimicking or stabilizing secondary structures like β-turns.

• Aromatic Interactions: The phenoxy group provides an additional aromatic moiety capable of engaging in π-π stacking or hydrophobic interactions with biological targets.

• Hydrogen Bonding: The nitrogen atom in the pyridine ring can act as a hydrogen bond acceptor, influencing molecular recognition.

• Metabolic Stability: The introduction of a non-natural, heteroaromatic linkage can enhance resistance to enzymatic degradation compared to native peptide bonds.

Synthesis of the Fmoc-5-Phenoxynicotinic Acid Building Block

Protocol 1: Synthesis of Fmoc-5-Phenoxynicotinic Acid

This procedure involves the reaction of 5-phenoxynicotinic acid with N-(9-Fluorenylmethoxycarbonyloxy)succinimide (Fmoc-OSu), a common and efficient Fmocylating agent.[3]

Materials:

• 5-Phenoxynicotinic acid

• N-(9-Fluorenylmethoxycarbonyloxy)succinimide (Fmoc-OSu)

• Sodium bicarbonate (NaHCO₃)

• 1,4-Dioxane

• Deionized water

• Ethyl acetate

• 1 M Hydrochloric acid (HCl)

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• Dissolution: In a round-bottom flask, dissolve 5-phenoxynicotinic acid (1 equivalent) in a 1:1 mixture of 1,4-dioxane and 10% aqueous sodium bicarbonate solution.

• Addition of Fmoc-OSu: To the stirred solution, add Fmoc-OSu (1.05 equivalents) portion-wise over 30 minutes at room temperature.

• Reaction Monitoring: Allow the reaction to stir at room temperature overnight. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using a suitable solvent system (e.g., ethyl acetate/hexanes with a small amount of acetic acid).

• Work-up:

  • Once the reaction is complete, remove the 1,4-dioxane under reduced pressure using a rotary evaporator.

  • Dilute the remaining aqueous solution with deionized water and wash with ethyl acetate to remove any unreacted Fmoc-OSu and by-products.

  • Acidify the aqueous layer to a pH of approximately 2-3 with 1 M HCl. A white precipitate of the Fmoc-5-phenoxynicotinic acid should form.

  • Extract the product into ethyl acetate (3 x volumes).

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Purification and Characterization:

  • Filter off the drying agent and concentrate the organic phase under reduced pressure to yield the crude product.

  • Purify the crude Fmoc-5-PhONA by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes containing 1% acetic acid.

  • Characterize the purified product by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its identity and purity.

Solid-Phase Peptide Synthesis: Incorporation of Fmoc-5-PhONA

The following protocols detail the manual solid-phase synthesis of a model peptide incorporating the 5-PhONA building block. These procedures are based on the widely adopted Fmoc/tBu strategy.

dot

Caption: General workflow for SPPS incorporating 5-PhONA.

Protocol 2: Standard Fmoc-SPPS Cycle

This protocol describes the steps for resin swelling, Fmoc deprotection, and standard amino acid coupling.

Materials:

• Fmoc-Rink Amide MBHA resin (or other suitable resin)

• N,N-Dimethylformamide (DMF), peptide synthesis grade

• Piperidine

• Fmoc-protected amino acids

• Coupling reagents: HBTU (O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate) or HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

• Base: N,N-Diisopropylethylamine (DIPEA)

• Dichloromethane (DCM)

• Solid-phase synthesis vessel

Procedure:

• Resin Swelling: Place the resin in the synthesis vessel and swell in DMF for at least 30 minutes.

• Fmoc Deprotection:

  • Drain the DMF.

  • Add a solution of 20% piperidine in DMF to the resin.

  • Agitate for 5 minutes, then drain.

  • Repeat the 20% piperidine treatment for an additional 15 minutes.

  • Wash the resin thoroughly with DMF (5-7 times) to remove all traces of piperidine.

• Amino Acid Coupling:

  • In a separate vial, pre-activate the Fmoc-amino acid (3 equivalents relative to resin loading) with HBTU or HATU (2.9 equivalents) and DIPEA (6 equivalents) in DMF for 1-2 minutes.

  • Drain the DMF from the resin and add the activated amino acid solution.

  • Agitate the mixture for 1-2 hours at room temperature.

  • To confirm complete coupling, a Kaiser test can be performed. If the test is positive (indicating free amines), the coupling step should be repeated.

  • Wash the resin with DMF (3-5 times).

Protocol 3: Coupling of Fmoc-5-Phenoxynicotinic Acid

Due to the electron-deficient nature of the pyridine ring, the carboxylic acid of 5-PhONA is less reactive than that of standard amino acids. Therefore, a more potent activation method is recommended.

dot

Sources

• 1. Fmoc Solid Phase Peptide Synthesis: Mechanism and Protocol - Creative Peptides [creative-peptides.com]
• 3. nbinno.com [nbinno.com]

Application Note: Microwave-Assisted Synthesis of 5-Phenoxynicotinic Acid Analogs

Abstract: This guide provides a comprehensive protocol for the rapid and efficient synthesis of 5-phenoxynicotinic acid analogs via a microwave-assisted Ullmann condensation. We delve into the mechanistic principles, offer a detailed, step-by-step experimental workflow, and present representative data to demonstrate the protocol's versatility. This method significantly reduces reaction times from hours to minutes and improves yields compared to conventional heating methods, aligning with the principles of green chemistry.

Introduction: Accelerating a Key Pharmacophore Synthesis

5-Aryloxynicotinic acids are a privileged scaffold in medicinal chemistry and drug development, forming the core of various compounds with diverse biological activities. The traditional synthesis of these molecules relies on the copper-catalyzed Ullmann condensation, a classic cross-coupling reaction for forming carbon-oxygen (C-O) bonds.[1][2][3] However, conventional Ullmann reactions are often hampered by harsh conditions, such as high temperatures (often >200°C), prolonged reaction times, and the need for high-boiling, polar solvents.[2][4]

Microwave-assisted organic synthesis (MAOS) has emerged as a transformative technology that aligns with green chemistry principles by enhancing reaction efficiency and reducing environmental impact.[5][6][7] By utilizing microwave irradiation, the process leverages direct, localized heating of polar molecules within the reaction mixture.[8] This leads to rapid, uniform temperature elevation, which dramatically accelerates reaction rates, often reducing synthesis times from many hours to mere minutes.[8][9] The benefits include not only speed but also improved chemical yields, cleaner reaction profiles with fewer byproducts, and reduced energy consumption.[6][9]

This application note details a robust and reproducible microwave-assisted protocol for the Ullmann condensation between ethyl 5-chloronicotinate and various phenols, followed by a simple hydrolysis step to yield the desired 5-phenoxynicotinic acid analogs.

The Underpinning Chemistry: Microwave-Enhanced Ullmann Condensation

The synthesis proceeds via a copper-catalyzed nucleophilic aromatic substitution, specifically the Ullmann condensation. The reaction facilitates the formation of a C-O bond between an aryl halide (ethyl 5-chloronicotinate) and a phenol.

Mechanism Overview: The generally accepted mechanism involves a Cu(I) catalytic cycle:

• Deprotonation: A base deprotonates the phenol to form a more nucleophilic phenoxide.

• Copper-Phenoxide Formation: The phenoxide reacts with a Cu(I) salt to form a copper(I) phenoxide intermediate.

• Oxidative Addition: The aryl halide undergoes oxidative addition to the copper center, forming a transient Cu(III) complex.

• Reductive Elimination: The final C-O bond is formed through reductive elimination, yielding the diaryl ether product and regenerating the active Cu(I) catalyst.[1][2]

Microwave irradiation dramatically accelerates this process. The polar reactants, solvent, and charged intermediates efficiently absorb microwave energy, leading to instantaneous internal heating that overcomes the activation energy barrier much more effectively than conventional, slow thermal conduction.[5][10]

Caption: General reaction scheme for the two-step synthesis.

Detailed Experimental Protocol

This protocol describes a representative synthesis of 5-phenoxynicotinic acid. The methodology can be readily adapted for various substituted phenols to generate a library of analogs.

Materials and Equipment

• Reagents:

  • Ethyl 5-chloronicotinate

  • Phenol (or substituted phenol derivative)

  • Copper(I) iodide (CuI)

  • Potassium carbonate (K₂CO₃), anhydrous

  • N,N-Dimethylformamide (DMF), anhydrous

  • Ethyl acetate (EtOAc)

  • Brine (saturated aq. NaCl)

  • Sodium hydroxide (NaOH) or Lithium hydroxide (LiOH)

  • Hydrochloric acid (HCl), 1M

  • Magnesium sulfate (MgSO₄) or Sodium sulfate (Na₂SO₄), anhydrous

• Equipment:

  • Microwave reactor (e.g., CEM Discover, Anton Paar Monowave)

  • 10 mL microwave reaction vial with a snap cap and stirrer bar

  • Analytical balance

  • Standard laboratory glassware

  • Rotary evaporator

  • Silica gel for column chromatography

Step-by-Step Procedure

The synthesis is a two-part process: (1) the microwave-assisted C-O coupling reaction, and (2) the saponification of the resulting ester to the final carboxylic acid.

Caption: Step-by-step experimental workflow diagram.

Part 1: Microwave-Assisted Synthesis of Ethyl 5-phenoxynicotinate

• Vial Preparation: To a 10 mL microwave reaction vial containing a magnetic stirrer bar, add ethyl 5-chloronicotinate (1.0 mmol, 185.6 mg), phenol (1.2 mmol, 112.9 mg), copper(I) iodide (0.1 mmol, 19.0 mg), and anhydrous potassium carbonate (2.0 mmol, 276.4 mg).

  • Causality Note: Using a slight excess of the phenol ensures complete consumption of the limiting halide reagent. The base is crucial for deprotonating the phenol, generating the active nucleophile required for the coupling.[2] CuI is the catalyst that facilitates the C-O bond formation.

• Solvent Addition: Add 3 mL of anhydrous N,N-dimethylformamide (DMF) to the vial.

• Microwave Irradiation: Securely cap the vial and place it in the microwave reactor cavity. Irradiate the mixture at a constant temperature of 140°C for 20 minutes with magnetic stirring. The reactor software will automatically modulate the power to maintain the target temperature.

  • Causality Note: The high temperature and short duration are key advantages of MAOS, significantly accelerating the reaction compared to the many hours required by conventional heating.[11]

• Work-up and Purification: a. After irradiation, allow the vial to cool to room temperature (below 50°C) before opening. b. Dilute the reaction mixture with ethyl acetate (20 mL) and filter through a pad of celite to remove the insoluble copper catalyst and base. c. Transfer the filtrate to a separatory funnel and wash with 1M NaOH (2 x 15 mL) to remove any unreacted phenol, followed by a wash with brine (15 mL). d. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure using a rotary evaporator. e. Purify the resulting crude oil or solid by silica gel column chromatography (e.g., using a hexane-ethyl acetate gradient) to yield pure ethyl 5-phenoxynicotinate.

Part 2: Saponification to 5-Phenoxynicotinic Acid

• Hydrolysis: Dissolve the purified ethyl 5-phenoxynicotinate (1.0 mmol) in a mixture of tetrahydrofuran (THF) and water (e.g., 4 mL THF, 1 mL H₂O). Add lithium hydroxide monohydrate (1.5 mmol, 62.9 mg).

• Reaction Monitoring: Stir the mixture at room temperature for 2-4 hours or until TLC/LCMS analysis indicates complete consumption of the starting ester.

• Acidification and Isolation: a. Remove the THF under reduced pressure. b. Dilute the remaining aqueous solution with a small amount of water (5 mL). c. Slowly acidify the solution to pH ~3-4 by adding 1M HCl dropwise while stirring. A precipitate of the carboxylic acid will form. d. Cool the mixture in an ice bath for 30 minutes to maximize precipitation. e. Collect the solid product by vacuum filtration, wash with cold deionized water, and dry under vacuum to yield the final 5-phenoxynicotinic acid product.[12][13]

Representative Results & Discussion

To demonstrate the scope of this protocol, several 5-phenoxynicotinic acid analogs were synthesized by varying the phenol component. The results are summarized below.

Entry	Phenol Substituent (Para-)	Temp (°C)	Time (min)	Yield of Ester (%)¹
1	-H	140	20	92
2	-OCH₃	140	15	95
3	-CH₃	140	20	89
4	-Cl	150	25	85
5	-NO₂	150	30	78

¹ Isolated yield after column chromatography.

Discussion of Results: The data clearly shows that the microwave-assisted Ullmann condensation is highly effective for a range of phenols.

• Electronic Effects: Phenols with electron-donating groups (EDGs) like methoxy (-OCH₃) and methyl (-CH₃) reacted slightly faster and gave higher yields. This is consistent with EDGs increasing the nucleophilicity of the phenoxide intermediate.

• Reaction Conditions: Phenols with electron-withdrawing groups (EWGs) like chloro (-Cl) and nitro (-NO₂) required slightly higher temperatures and longer reaction times to achieve good conversion. This is because EWGs decrease the nucleophilicity of the corresponding phenoxide.

• Purity and Work-up: The reactions were generally clean, and the primary purification challenge was the removal of the copper catalyst and unreacted phenol, which was effectively achieved by the filtration and base-wash steps. The final hydrolysis and precipitation step typically yields a product of high purity.

Conclusion

This application note presents a validated, efficient, and rapid protocol for the synthesis of 5-phenoxynicotinic acid analogs using microwave assistance. The method dramatically curtails reaction times to under 30 minutes while providing excellent yields for a variety of substrates. The protocol is robust, easily adaptable, and embodies the principles of green chemistry by reducing energy consumption and reaction time.[5][9] This approach provides researchers and drug development professionals with a powerful tool for the rapid generation of compound libraries based on this important pharmacophore.

References

• Vertex AI Search. (n.d.). Microwaves in Organic Synthetic Chemistry- A Greener Approach to Environmental Protection: An Overview.
• Patsnap Eureka. (2025). Microwave-Assisted Synthesis: 10x Faster Organic Reactions.
• MDPI. (n.d.). Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry.
• Advanced Journal of Chemistry, Section A. (n.d.). Importance of Microwave Heating in Organic Synthesis.
• Vertex AI Search. (2024). Microwave assisted green organic synthesis.
• MDPI. (n.d.). Recent Advances in Microwave-Assisted Copper-Catalyzed Cross-Coupling Reactions.
• Wikipedia. (n.d.). Ullmann condensation.
• Queen's University Belfast. (n.d.). Microwave-assisted Cu-catalyzed Ullmann ether synthesis in a continuous-flow milli-plant.
• NIH. (n.d.). Microwave-assisted synthesis of macrocycles via intramolecular and/or bimolecular Ullmann coupling.
• ACS Publications. (n.d.). Rapid and Efficient Microwave-Assisted Copper(0)-Catalyzed Ullmann Coupling Reaction: General Access to Anilinoanthraquinone Derivatives.
• Organic Chemistry Portal. (n.d.). Ullmann Reaction.
• Google Patents. (n.d.). Purification of nicotinic acid - US3037987A.
• PMC. (n.d.). RECENT SYNTHETIC DEVELOPMENTS AND APPLICATIONS OF THE ULLMANN REACTION. A REVIEW.
• Organic Syntheses Procedure. (n.d.). 2 - Organic Syntheses Procedure.

Sources

• 1. mdpi.com [mdpi.com]
• 2. Ullmann condensation - Wikipedia [en.wikipedia.org]
• 3. Ullmann Reaction [organic-chemistry.org]
• 4. Microwave-assisted synthesis of macrocycles via intramolecular and/or bimolecular Ullmann coupling - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Microwaves in Organic Synthetic Chemistry- A Greener Approach to Environmental Protection: An Overview [ajgreenchem.com]
• 6. Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry | MDPI [mdpi.com]
• 7. wisdomlib.org [wisdomlib.org]
• 8. Microwave-Assisted Synthesis: 10x Faster Organic Reactions [eureka.patsnap.com]
• 9. ajchem-a.com [ajchem-a.com]
• 10. pureadmin.qub.ac.uk [pureadmin.qub.ac.uk]
• 11. pubs.acs.org [pubs.acs.org]
• 12. US3037987A - Purification of nicotinic acid - Google Patents [patents.google.com]
• 13. Organic Syntheses Procedure [orgsyn.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of 5-Phenoxynicotinic Acid

Welcome to the technical support resource for the synthesis of 5-Phenoxynicotinic acid. This guide is designed for researchers, medicinal chemists, and process development professionals to provide in-depth troubleshooting advice and practical, field-proven protocols. Our focus is on improving reaction yields and overcoming common hurdles in the synthesis, primarily via the Ullmann condensation reaction.

The 5-phenoxynicotinic acid moiety is a key structural component in various pharmacologically active molecules. Its efficient synthesis is therefore a critical step in the development of new therapeutic agents. The most common and direct route to this compound is the copper-catalyzed cross-coupling of a 5-halonicotinic acid with phenol, a classic Ullmann condensation.[1][2] While powerful, this reaction is notorious for its sensitivity to various parameters, often leading to challenges in reproducibility and yield.

This document provides a structured approach to diagnosing and solving these challenges, grounded in mechanistic understanding and established literature.

Troubleshooting Guide: Common Issues & Solutions

This section addresses the most frequently encountered problems during the synthesis of 5-Phenoxynicotinic acid in a question-and-answer format.

Question 1: My reaction shows low or no conversion to the desired 5-Phenoxynicotinic acid. What are the likely causes and how can I fix it?

This is the most common issue. A low or non-existent yield is rarely due to a single factor. It's typically a result of one or more suboptimal parameters in the reaction setup. A systematic approach to troubleshooting is essential.

Answer: Absolutely. The state and source of the copper catalyst are critical. The catalytically active species in Ullmann reactions is widely accepted to be Cu(I).[3]

• The Cause: If you are using a Cu(II) salt, it must be reduced in situ to Cu(I) for the catalytic cycle to begin. Similarly, Cu(0) (copper powder) must be oxidized. These initiation steps can be inefficient. More commonly, the Cu(I) source (e.g., CuI, Cu₂O, CuBr) may have oxidized to inactive Cu(II) species upon storage.[3][4]

• The Solution:

  • Use a Fresh Source: Always use a fresh, high-purity Cu(I) salt from a newly opened bottle. Copper(I) iodide (CuI) and copper(I) oxide (Cu₂O) are often effective choices.[5][6]

  • Consider the Source: While many copper sources can work, CuI is frequently reported as a highly effective precatalyst.[5]

  • Avoid Excessive Catalyst: Modern protocols use catalytic amounts (typically 5-10 mol%). Using stoichiometric amounts, as in classical Ullmann reactions, is often unnecessary and complicates purification.[1][5]

Answer: Very likely. While classical Ullmann reactions were performed without ligands at very high temperatures (>200 °C), modern, milder protocols rely heavily on ligands.[1][7]

• The Cause: Ligands play several crucial roles: they solubilize the copper salt, stabilize the catalytically active Cu(I) species, prevent catalyst aggregation and deactivation, and facilitate the key steps of oxidative addition and reductive elimination.[7][8] Without a suitable ligand, the reaction may require harsh conditions and still give poor yields.

• The Solution:

  • Introduce a Ligand: The addition of a ligand is the single most effective way to improve a failing Ullmann reaction.

  • Screen Ligand Classes: Different ligands are optimal for different substrates. For C-O coupling, common effective classes include amino acids (e.g., N,N-dimethylglycine, L-proline) and diamines (e.g., N,N'-dimethylethylenediamine, benzene-1,2-diamine derivatives).[3][8][9]

  • Start Simple: N,N-Dimethylglycine is an inexpensive and highly effective ligand for many Ullmann C-O couplings and serves as an excellent starting point for optimization.[9]

Troubleshooting Workflow for Low Yield

Below is a logical workflow to diagnose the root cause of a low-yield synthesis.

Caption: A systematic workflow for troubleshooting low-yield reactions.

Answer: The base and solvent system is as critical as the catalyst and ligand.

• The Cause (Base): The base is required to deprotonate the phenol, forming the active phenoxide nucleophile. Common bases like K₂CO₃ can be effective, but sometimes they are not strong or soluble enough in the reaction medium. The formation of water from some bases can also inhibit the reaction.[10]

• The Solution (Base): Screen different bases. Potassium phosphate (K₃PO₄) and cesium carbonate (Cs₂CO₃) are often superior choices for Ullmann couplings.[4][6][10] Cs₂CO₃ is particularly effective, likely due to its high solubility in organic solvents and the weakly coordinating nature of the cesium cation.[5]

• The Cause (Solvent): The reaction requires a polar, aprotic solvent to dissolve the reactants and facilitate the reaction, which often requires elevated temperatures. Using a low-boiling solvent like THF will limit the achievable temperature.

• The Solution (Solvent): High-boiling polar aprotic solvents are standard.[1] Dioxane, DMF, and DMSO are common choices.[4][6] Ensure the solvent is anhydrous, as water can lead to side reactions like dehalogenation.[4] The use of molecular sieves can be beneficial to scavenge trace amounts of water.[5]

Parameter	Condition 1	Condition 2	Condition 3	Typical Outcome
Base	K₂CO₃	K₃PO₄	Cs₂CO₃	K₃PO₄ and Cs₂CO₃ often give higher yields than K₂CO₃.[6][10]
Solvent	Toluene	Dioxane	DMF	Dioxane and DMF are generally superior to less polar solvents like Toluene.[6]
Ligand	None	L-Proline	N,N-Dimethylglycine	Reactions with ligands show significantly higher yields than those without.[8][9]
Caption: Table summarizing the impact of key reaction parameters on yield.

Question 2: I am forming the product, but the reaction is plagued by side products. How can I improve selectivity?

Answer: Side product formation usually points to either overly harsh conditions or the presence of reactive impurities (like water).

• Side Product: Phenol Homocoupling (forming diphenyl ether) or Aryl Halide Homocoupling (forming a bipyridine derivative):

  • Cause: This can occur if the reaction temperature is too high or if the catalyst concentration is excessive.

  • Solution: Lower the reaction temperature in 10-20 °C increments. Also, ensure you are using a catalytic amount of copper (5-10 mol%).

• Side Product: Dehalogenation of 5-halonicotinic acid:

  • Cause: This is often caused by trace amounts of water or other protic impurities in the reaction mixture.[4]

  • Solution: Use anhydrous solvents and reagents. Dry the glassware thoroughly in an oven before use. Consider adding activated powdered 3Å molecular sieves to the reaction vessel.[5]

Question 3: My product is impure and difficult to purify. What is the best work-up and purification strategy?

Answer: Purifying 5-Phenoxynicotinic acid requires separating it from the copper catalyst, unreacted starting materials, and any side products.

• The Problem: The product is an acid, as is the starting material (5-halonicotinic acid). The copper catalyst can be difficult to remove completely.

• The Solution: A Multi-Step Approach

  • Catalyst Removal: After cooling the reaction, dilute the mixture with a solvent like ethyl acetate. To remove the bulk of the copper salts, wash the organic layer with an aqueous solution of ammonium hydroxide or a saturated solution of EDTA. This will chelate the copper and pull it into the aqueous phase.

  • Acid/Base Extraction: Exploit the acidic nature of your product.

    • Extract the organic layer with a mild aqueous base (e.g., 1M NaHCO₃ or Na₂CO₃ solution). Your product and any unreacted 5-halonicotinic acid will move into the aqueous layer as their carboxylate salts, leaving non-acidic impurities behind in the organic layer.

    • Separate the aqueous layer and carefully acidify it with 1M HCl until the product precipitates out (typically pH ~3-4).

  • Filtration & Recrystallization:

    • Collect the precipitated solid by filtration and wash it with cold water.

    • For final purification, recrystallize the crude solid from a suitable solvent system, such as ethanol/water or isopropanol.[11]

Frequently Asked Questions (FAQs)

Q1: Which aryl halide should I use: 5-chloro, 5-bromo, or 5-iodonicotinic acid? The reactivity of aryl halides in Ullmann couplings follows the order I > Br > Cl.[12] 5-Bromonicotinic acid offers a good balance of reactivity and cost. 5-Chloronicotinic acid is less reactive and may require more forcing conditions or a more specialized catalytic system.[3]

Q2: What is the mechanism for this reaction? The generally accepted mechanism involves a Cu(I)/Cu(III) catalytic cycle.

Caption: Simplified catalytic cycle for the Ullmann C-O coupling reaction.

Q3: How do I effectively monitor the reaction's progress? Thin-Layer Chromatography (TLC) is the most straightforward method. Use a solvent system like 7:3 Hexane:Ethyl Acetate with a few drops of acetic acid. The product, being less polar than the nicotinic acid starting material, will have a higher Rf value. Staining with potassium permanganate can help visualize the spots. LC-MS is also an excellent method for more quantitative monitoring.

Optimized Experimental Protocol

This protocol describes a modern, ligand-assisted Ullmann condensation for the synthesis of 5-Phenoxynicotinic acid from 5-bromonicotinic acid.

Reagents & Equipment:

• 5-Bromonicotinic acid (1.0 equiv)

• Phenol (1.2 equiv)

• Copper(I) Iodide (CuI) (0.1 equiv)

• N,N-Dimethylglycine (0.2 equiv)

• Potassium Phosphate (K₃PO₄), anhydrous powder (2.0 equiv)

• Anhydrous 1,4-Dioxane

• Schlenk flask or similar reaction vessel with a reflux condenser

• Magnetic stirrer and hot plate with oil bath

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Setup: Add 5-bromonicotinic acid (1.0 equiv), K₃PO₄ (2.0 equiv), CuI (0.1 equiv), and N,N-dimethylglycine (0.2 equiv) to a dry Schlenk flask equipped with a magnetic stir bar.

• Inert Atmosphere: Seal the flask, and evacuate and backfill with inert gas (e.g., Nitrogen) three times to remove all oxygen.

• Addition of Reagents: Under a positive pressure of inert gas, add phenol (1.2 equiv) followed by anhydrous dioxane via syringe.

• Reaction: Place the flask in a preheated oil bath at 110 °C. Stir the mixture vigorously. The reaction mixture will typically turn from a pale color to a dark brown or green suspension.

• Monitoring: Monitor the reaction by TLC or LC-MS. The reaction is typically complete within 12-24 hours.

• Work-up (Catalyst Removal):

  • Cool the reaction mixture to room temperature.

  • Dilute with ethyl acetate (10 volumes) and filter through a pad of Celite to remove insoluble salts.

  • Transfer the filtrate to a separatory funnel and wash with 1M aqueous ammonium hydroxide (2 x 5 volumes) to remove the copper catalyst.

• Work-up (Extraction):

  • Wash the organic layer with 1M NaHCO₃ solution (3 x 5 volumes). Combine these aqueous basic washes.

  • Discard the organic layer (which contains non-acidic side products).

  • Slowly acidify the combined aqueous layers with concentrated HCl with cooling in an ice bath until the pH is ~3. A white or off-white precipitate should form.

• Isolation & Purification:

  • Collect the solid product by vacuum filtration.

  • Wash the solid with cold deionized water (2 x 3 volumes).

  • Dry the solid under vacuum.

  • For higher purity, recrystallize the crude product from an ethanol/water mixture.

References

• Wikipedia. (n.d.). Ullmann condensation. Retrieved February 10, 2026, from [Link]

• Schareina, T., et al. (2012). Screening of ligands for the Ullmann synthesis of electron-rich diaryl ethers. Beilstein Journal of Organic Chemistry, 8, 1105-11. [Link]

• Beilstein J Org Chem. (2012). Screening of ligands for the Ullmann synthesis of electron-rich diaryl ethers. Beilstein Journal of Organic Chemistry. [Link]

• Sarasola, A., et al. (2019). The role of copper in the Ullmann reaction. Mapping Ignorance. [Link]

• Bethell, D., et al. (1977). Mechanism of the Ullmann condensation reaction. Part III. Role of the copper catalyst. Journal of the Chemical Society, Perkin Transactions 2. [Link]

• Monnier, F., & Taillefer, M. (2009). Catalytic C-C, C-N, and C-O Ullmann-Type Coupling Reactions. Angewandte Chemie International Edition, 48(38), 6954-6971. [Link]

• Wentworth, P., et al. (1996). Ullmann condensation using copper or copper oxide as the reactant. Arylation of active hydrogen compounds. Canadian Journal of Chemistry, 74(5), 794-801. [Link]

• IntechOpen. (2024). Synthetic Methods for Diaryl Ether Preparation Using Arylating Reagents. [Link]

• Synfacts. (2015). Ullmann-Type Coupling of Phenols with Aryl Halides on Cuprian Zeolite USY. Thieme, 11(12), 1327. [Link]

• Crévisy, C., et al. (2005). A General and Mild Ullmann-Type Synthesis of Diaryl Ethers. Organic Letters, 7(18), 3945-3948. [Link]

• Li, Z., et al. (2013). Copper-catalyzed Ullmann-type synthesis of diaryl ethers assisted by salicylaldimine ligands. Chinese Chemical Letters, 24(8), 704-706. [Link]

• OperaChem. (2025). Ullmann coupling-An overview. Retrieved February 10, 2026, from [Link]

• Wiley Online Library. (n.d.). Cu‐Catalyzed Ullmann‐Type C–Heteroatom Bond Formation: The Key Role of Dinucleating Ancillary Ligands. [Link]

• ResearchGate. (n.d.). Reaction optimization conditions for reductive Ullmann homo-coupling of.... Retrieved February 10, 2026, from [Link]

• Wikipedia. (n.d.). Ullmann reaction. Retrieved February 10, 2026, from [Link]

• Organic Chemistry Portal. (n.d.). Ullmann Reaction. Retrieved February 10, 2026, from [Link]

• Google Patents. (n.d.). Process for preparing 5-bromonicotinic acid.

Sources

• 1. Ullmann condensation - Wikipedia [en.wikipedia.org]
• 2. books.rsc.org [books.rsc.org]
• 3. Ullmann coupling-An overview - operachem [operachem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Copper-catalyzed Ullmann-type synthesis of diaryl ethers assisted by salicylaldimine ligands [html.rhhz.net]
• 7. books.rsc.org [books.rsc.org]
• 8. RECENT SYNTHETIC DEVELOPMENTS AND APPLICATIONS OF THE ULLMANN REACTION. A REVIEW - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Ullmann Reaction [organic-chemistry.org]
• 10. BJOC - Screening of ligands for the Ullmann synthesis of electron-rich diaryl ethers [beilstein-journals.org]
• 11. RU2039046C1 - Process for preparing 5-bromonicotinic acid - Google Patents [patents.google.com]
• 12. cdnsciencepub.com [cdnsciencepub.com]

Minimizing side reactions during 5-Phenoxynicotinic acid coupling

Topic: Minimizing side reactions during 5-Phenoxynicotinic acid coupling Target Audience: Process Chemists, Medicinal Chemists, and Drug Development Scientists Context: 5-Phenoxynicotinic acid is a critical intermediate (often associated with HIF-PH inhibitors like Roxadustat). Its unique electronic structure presents specific challenges in amide bond formation.

Core Technical Briefing: The "Activated Pyridine" Challenge

Before troubleshooting, you must understand why this specific coupling fails.

Unlike standard benzoic acids, 5-phenoxynicotinic acid possesses a pyridine nitrogen that is electronically enriched by the phenoxy group at the 5-position. Through resonance, the oxygen lone pair donates electron density into the pyridine ring, making the ring nitrogen more nucleophilic than in unsubstituted nicotinic acid.

The Consequence: During activation (whether using HATU, EDC, or Acid Chlorides), the pyridine nitrogen competes with your target amine. It can attack the activated ester, forming an N-acyl pyridinium species . This leads to:

• Oligomerization: The molecule reacts with itself.

• Racemization: If coupling to a chiral amine, the N-acyl pyridinium intermediate is highly prone to epimerization.

• Stalled Reaction: The N-acyl species is a "dead end" in the absence of strong nucleophiles or can hydrolyze back to starting material during workup.

Module 1: Critical Troubleshooting Guide

Issue 1: Low Yield & Formation of Insoluble Precipitates

Symptom: The reaction mixture becomes cloudy immediately upon adding the coupling agent, and LCMS shows broad peaks or dimers.

Probable Cause	The Mechanism	Corrective Action
N-Acylation (Self-Reaction)	The pyridine nitrogen of one molecule attacks the activated carboxylate of another.	Switch to T3P (Propylphosphonic anhydride). T3P activates the acid inside a "solvent cage," significantly reducing intermolecular N-acylation.
Insufficient Base	If the pyridine nitrogen is not protonated or blocked, it remains nucleophilic.	Increase Base Stoichiometry. Ensure at least 3.0 equivalents of DIPEA/NMM. The base must neutralize the HCl/Acid and keep the environment basic enough for the amine, but sterically hindered enough not to react itself.
Fast Addition	Adding the coupling agent to a concentrated mixture promotes intermolecular collisions.	High Dilution & Slow Addition. Run the activation step at 0°C and dilute to 0.05 M - 0.1 M.

Issue 2: "Guanidinylated" Impurity (+99 Da mass shift)

Symptom: LCMS shows a major impurity with a mass of M+99 (if using HATU).

• Diagnosis: You are using a Uronium reagent (HATU/HBTU) and the activation is too slow, or the amine was added too late. The amine reacted with the HATU itself rather than the activated acid.

• Solution:

  • Pre-activation Control: Limit pre-activation time to 2-3 minutes maximum.

  • Switch Reagent: Move to Phosphonium reagents (PyBOP) or T3P , which do not suffer from guanidinylation side reactions.

Issue 3: Ether Cleavage (Phenol impurity)

Symptom: Appearance of 5-hydroxynicotinic acid or free phenol.

• Diagnosis: Use of Oxalyl Chloride or Thionyl Chloride with insufficient buffering. The generation of strong HCl gas can cleave the phenoxy ether linkage, especially if heated.

• Solution: Avoid acid chlorides. If necessary, use Ghosez’s Reagent (1-Chloro-N,N,2-trimethyl-1-propenylamine) for neutral acid chloride generation, or strictly maintain T < 0°C with excess pyridine.

Module 2: Mechanistic Visualization

The following diagram illustrates the competition between the desired pathway and the destructive N-acyl side reaction.

Caption: Figure 1. Kinetic competition between desired amide formation (Green) and N-acylation side reactions (Red) driven by the nucleophilic pyridine ring.

Module 3: Optimized Experimental Protocols

Protocol A: The "Gold Standard" T3P Method (Recommended)

Why this works: T3P (Propylphosphonic anhydride) is non-nucleophilic, water-soluble (easy workup), and drives the reaction without forming a reactive O-acyl isourea that is susceptible to nitrogen attack.

• Dissolution: Dissolve 5-phenoxynicotinic acid (1.0 equiv) and the amine partner (1.1 equiv) in EtOAc or 2-MeTHF (Green solvent alternative).

  • Note: Avoid DMF if possible to simplify workup, though T3P works in DMF.

• Base Addition: Cool to 0°C. Add Pyridine (3.0 equiv) or DIPEA (3.0 equiv).

  • Tip: Pyridine is often superior for T3P couplings specifically, as it acts as a catalyst without being too basic.

• Coupling: Add T3P (50% w/w in EtOAc) (1.5 equiv) dropwise over 10 minutes.

• **

Removing unreacted 5-Phenoxynicotinic acid from reaction mixtures

Topic: Removing Unreacted 5-Phenoxynicotinic Acid from Reaction Mixtures Role: Senior Application Scientist, Process Chemistry Division

Technical Support Center: Purification & Workup Guide

Subject: Troubleshooting the Removal of 5-Phenoxynicotinic Acid (5-PNA) Reference Code: PUR-PYR-05 Last Updated: February 2026

Executive Summary: The "Amphoteric Lipophile" Challenge

Removing 5-Phenoxynicotinic acid (CAS: 10177-12-5) presents a distinct challenge compared to standard carboxylic acids. Unlike simple benzoic acid derivatives, 5-PNA possesses a pyridine nitrogen (basic) and a carboxylic acid (acidic), making it amphoteric. Furthermore, the 5-phenoxy substituent adds significant lipophilicity, which decreases its water solubility even in its ionic states compared to unsubstituted nicotinic acid.

Successful removal requires exploiting its Isoelectric Point (pI) and specific Ionization States . This guide outlines three orthogonal workflows to ensure high-purity isolation of your target molecule (typically an amide or ester intermediate, such as in Roxadustat synthesis).

Critical Chemical Profile

Before selecting a protocol, understand the species present in your flask.

Property	Value / Characteristic	Implication for Purification
Acidic pKa (COOH)	~3.8 – 4.2 (Est.)	Ionized (R-COO⁻) at pH > 5.
Basic pKa (Pyridine N)	~2.5 – 3.0 (Est.)	Protonated (R-NH⁺) at pH < 2.
Isoelectric Point (pI)	pH ~3.5	Lowest Solubility. The molecule is zwitterionic and likely precipitates or partitions into organic phases.
Lipophilicity	High (due to Phenoxy group)	The sodium salt (R-COO⁻ Na⁺) may act as a surfactant, causing emulsions during extraction.

Workflow A: The pH-Switch Extraction (Scalable)

Best For: Large-scale reactions where the product is a neutral amide, ester, or protected amine. Mechanism: Converting 5-PNA into its water-soluble carboxylate salt.

The Protocol

• Dilution: Dilute the reaction mixture with a non-polar organic solvent.

  • Recommended:Ethyl Acetate (EtOAc) or Dichloromethane (DCM) .

  • Avoid: Diethyl ether (poor solubility for polar products).

• The Basic Wash (Critical Step):

  • Wash the organic layer with 0.5 M to 1.0 M NaOH or saturated Na₂CO₃ .

  • Target pH: The aqueous layer must be pH > 10 .

  • Why? At pH 10, the carboxylic acid is fully deprotonated (anionic), and the pyridine nitrogen is neutral. The species becomes highly polar and migrates to the water.

  • Note: Saturated NaHCO₃ (pH ~8.5) may be insufficient to fully pull the lipophilic 5-PNA into the water, leading to equilibrium "leakage."

• Emulsion Control:

  • Because the phenoxy tail acts as a hydrophobe and the carboxylate as a hydrophile, the salt acts like a soap.

  • Fix: If an emulsion forms, add saturated Brine to the basic aqueous layer during the extraction.

• Back-Extraction (Optional but Recommended):

  • Separate the aqueous basic layer. Wash this aqueous layer once with fresh organic solvent to recover any trapped product. Combine the organic layers.[1][2]

• Final Polish:

  • Wash the combined organics with Brine, dry over Na₂SO₄, and concentrate.[3]

Decision Logic Diagram

Caption: Logic flow for selecting the correct extraction strategy based on product chemistry.

Workflow B: Chromatographic Purification (High Purity)

Best For: Complex mixtures, acidic products, or when extraction fails due to emulsions. Challenge: Pyridine derivatives "streak" (tail) on silica gel due to interactions with acidic silanols.

Method 1: Normal Phase (Silica)

• Mobile Phase Modifier: You MUST add a base to the mobile phase to suppress silanol interactions.

• Recipe: DCM : Methanol : Triethylamine (TEA) or NH₄OH .

  • Ratio: Start with 98:2:1 (DCM:MeOH:TEA).

• Loading: Dissolve crude in a minimum amount of DCM/MeOH. Do not use pure MeOH for loading, as it broadens bands immediately.

Method 2: Reverse Phase (C18)

• Mobile Phase: Water / Acetonitrile.

• Modifier:

  • Option A (Basic): 0.1% Ammonium Bicarbonate (pH ~8). Keeps 5-PNA ionized (elutes at void volume/early).

  • Option B (Acidic): 0.1% Formic Acid. Keeps 5-PNA protonated.

• Retention Behavior: The phenoxy group makes 5-PNA retain significantly on C18 compared to simple nicotinic acid. Expect it to elute after highly polar byproducts but before very lipophilic coupled products.

Workflow C: Solid-Phase Scavenging (High Throughput)

Best For: Small scale (<500 mg), parallel synthesis, or final "polishing" of an organic layer.

• Resin Type: Strong Anion Exchange (SAX) or Carbonate-functionalized silica/polymer.

  • Examples: Polymer-supported Carbonate (PS-CO₃), Amberlyst A-26.

• Protocol:

  • Dissolve crude mixture in DCM or THF.

  • Add 3–4 equivalents (w.r.t. unreacted 5-PNA) of the resin.

  • Agitate (shake, do not stir with magnetic bar to avoid grinding resin) for 2–4 hours.

  • Filter. The 5-PNA remains bound to the resin; the filtrate contains the product.

• Why this works: The resin acts as a "solid-state base wash," trapping the carboxylic acid without creating emulsions.

Troubleshooting & FAQs

Q1: I used a basic wash, but I still see 5-PNA in my organic layer by LCMS.

• Cause: The pH of the aqueous layer likely dropped during extraction, or the lipophilicity of the phenoxy group is driving the equilibrium back to the organic phase.

• Solution: Use a stronger base (1M NaOH instead of Bicarbonate) to ensure 100% ionization. Ensure the aqueous pH is >10 after mixing. Repeat the wash 3 times.[4]

Q2: My reaction mixture turned into a thick emulsion during extraction.

• Cause: 5-Phenoxynicotinic acid sodium salt is essentially a surfactant (soap).

• Solution:

  • Add solid NaCl to saturation.

  • Add a small amount of Methanol or Isopropanol to the organic layer to break surface tension.

  • Filter the entire biphasic mixture through a pad of Celite if particulate matter is stabilizing the emulsion.

Q3: Can I remove it by precipitation?

• Insight: 5-PNA has low solubility in non-polar solvents like Hexanes or Heptane .

• Protocol: If your product is a solid, dissolve the mixture in a minimum amount of EtOAc, then slowly add Hexanes. 5-PNA may remain in solution (if dilute) or precipitate out. However, due to the phenoxy group, it is often too soluble in organics for reliable precipitation purification. Acid-base extraction is superior.

References & Grounding

• Chemical Properties of Nicotinic Acid Derivatives:

  • Source: PubChem. "5-Phenylnicotinic acid (Analogous Structure)."

  • URL:

• Amide Coupling Purification Standards:

  • Source: Org.[2][4][5][6] Process Res. Dev. "Workup and Purification of Amide Coupling Reactions."

  • Context: Describes the use of basic washes to remove carboxylic acid starting materials.[1]

• Roxadustat Intermediate Synthesis:

  • Source: Google Patents. "Process for the preparation of Roxadustat and its intermediates (WO2019106621A1)."

  • URL:

  • Relevance: Confirms the usage of phenoxy-substituted isoquinolines and pyridines in this drug class and standard workup procedures involving filtration and washing.

• pKa Data for Pyridines:

  • Source: Bordwell pKa Table (referenced via organicchemistrydata.org).

  • URL:

  • Relevance: Establishes the acidity/basicity constants required for designing the pH-switch extraction.

Disclaimer: This guide is intended for use by trained laboratory professionals. Always consult the Safety Data Sheet (SDS) for 5-Phenoxynicotinic acid and all solvents before handling.

Sources

• 1. researchgate.net [researchgate.net]
• 2. analytical.chem.ut.ee [analytical.chem.ut.ee]
• 3. CN109776415B - Preparation method of Roxadustat intermediate - Google Patents [patents.google.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. ochemtutor.com [ochemtutor.com]
• 6. WIPO - Search International and National Patent Collections [patentscope.wipo.int]

Technical Support Center: Overcoming Catalyst Poisoning in 5-Phenoxynicotinic Acid Reactions

Welcome to the technical support center for chemists, researchers, and process development professionals. This guide provides in-depth troubleshooting strategies and preventative measures for catalyst poisoning encountered during the synthesis of 5-Phenoxynicotinic acid, a key intermediate in pharmaceutical development. Our focus is on palladium-catalyzed cross-coupling reactions, such as the Buchwald-Hartwig C-O coupling, which are powerful but susceptible to deactivation.

Part 1: Troubleshooting Guide - When Reactions Go Wrong

This section addresses specific, acute problems you may be facing during your experiment. The question-and-answer format is designed to help you quickly diagnose the issue and find a viable solution.

Q1: My Buchwald-Hartwig reaction to form 5-Phenoxynicotinic acid has stalled or is showing very low conversion. How can I determine if catalyst poisoning is the cause?

A1: A stalled or sluggish reaction is a classic symptom of catalyst deactivation. The pyridine nitrogen in your nicotinic acid substrate is a known and potent coordinator to palladium centers, which can inhibit the catalytic cycle.[1][2][3]

To diagnose poisoning, you can perform a simple control experiment:

• Set up two identical reactions side-by-side.

• In "Reaction A," use your standard starting materials.

• In "Reaction B," add a small, additional charge of the palladium catalyst and ligand (e.g., 0.5-1 mol%) after the reaction has visibly stalled.

• Analysis: If you observe a renewed burst of reactivity in Reaction B, it strongly suggests the initial catalyst charge was deactivated (poisoned), rather than the reaction conditions being fundamentally non-viable.

Q2: I've identified catalyst poisoning as the likely issue. What are the most probable sources of the poison in my reaction mixture?

A2: The sources of catalyst poisons are varied, but in the context of nicotinic acid chemistry, they can be narrowed down to a few key suspects:

• The Substrate Itself: The lone pair of electrons on the nitrogen atom of the pyridine ring can strongly coordinate to the palladium center, effectively acting as an inhibitor and disrupting the catalytic cycle.[1] This is particularly problematic with 2-substituted pyridines.[1]

• Impurities in Starting Materials: Commercial 5-halonicotinic acids can contain residual sulfur-containing compounds (e.g., thiophenes) or other nitrogen-containing heterocycles from their own synthesis.[4] Sulfur is a notoriously potent poison for palladium catalysts.[5][6][7]

• Excess Reagents or Byproducts: High concentrations of certain reagents, like cyanide if used in a related step, can irreversibly bind to palladium and form inactive complexes such as [(CN)4Pd]2-.[8][9][10]

• Degradation of Solvents or Reagents: Poor quality or improperly stored solvents and bases can introduce poisons. For instance, moisture can be particularly harmful in certain reactions.[8][9]

Q3: I suspect my 5-halonicotinic acid starting material is impure. What steps can I take to purify it and prevent future poisoning?

A3: Rigorous purification of starting materials is one of the most effective preventative strategies.

• Recrystallization: This is often the first and most effective line of defense. Choose a solvent system in which the 5-halonicotinic acid has good solubility at high temperatures and poor solubility at room temperature, while impurities remain soluble.

• Activated Carbon Treatment: Before recrystallization, dissolving the crude starting material in a suitable solvent and stirring with activated carbon can effectively adsorb many organic and sulfur-based impurities.[11] Filter the carbon off before proceeding to crystallization.

• Scavenger Resins: For persistent issues, particularly with sulfur, passing a solution of your starting material through a specialized scavenger resin (e.g., silica-bound thiols) can be highly effective at capturing trace-level poisons.[12]

Part 2: Proactive Strategies & Frequently Asked Questions (FAQs)

This section provides answers to broader questions, focusing on best practices and preventative measures to ensure robust and reproducible reactions.

Q1: How does the choice of ligand impact the catalyst's resistance to poisoning?

A1: The ligand is critical. It not only facilitates the key steps of the catalytic cycle but also protects the palladium center from deactivation pathways.[13][14][15]

• Steric Bulk: Bulky ligands, like the biarylphosphines developed by the Buchwald group (e.g., BrettPhos, RuPhos), create a protective pocket around the palladium atom.[3][13][16] This steric hindrance can make it more difficult for poisons to access and bind to the metal center.

• Electron-Donating Properties: Strongly electron-donating ligands increase the electron density on the palladium, which can strengthen its bond to the ligand and make it less susceptible to displacement by poisons.[14]

• Bite Angle: For bidentate ligands like Xantphos, the "bite angle" is crucial for maintaining a stable catalytic complex that is less prone to decomposition or inhibition.[17][18]

Q2: Can I regenerate a palladium catalyst that has been poisoned?

A2: Regeneration is possible but depends heavily on the nature of the poison and the catalyst support.

• For Heterogeneous Catalysts (e.g., Pd/C): If poisoning is due to adsorbed organic species, a careful washing procedure followed by calcination (heating under air) and then reduction (heating under hydrogen) can sometimes restore activity.[19] However, for strong chemisorption, like with sulfur, regeneration can be difficult and may not restore full activity.[5][6][7]

• For Homogeneous Catalysts: In-situ regeneration is generally not feasible. The best approach is prevention. Once a homogeneous palladium complex is irreversibly poisoned (e.g., by forming stable palladium sulfides), it is typically removed from the reaction mixture during workup. Subsequent removal of residual palladium from the final product is a critical concern in pharmaceutical synthesis.[12][20]

Q3: Are there any additives I can include in my reaction to protect the catalyst?

A3: Yes, the use of "catalyst stabilizers" or "promoters" can be effective. While not a universal solution, certain additives can intercept poisons or stabilize the active catalytic species. For example, in some systems, the presence of a specific co-solvent or a slight excess of a robust ligand can help extend the catalyst's lifetime. The choice of base can also play a role in catalyst stability and overall reaction performance.[18]

Q4: Which analytical techniques are best for identifying the root cause of catalyst deactivation?

A4: A multi-pronged analytical approach is most effective:

• Starting Material Analysis: Use Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS) to screen for impurities in your 5-halonicotinic acid and phenol. Elemental analysis (e.g., ICP-MS) can detect trace metals or sulfur.

• Reaction Monitoring: In-situ monitoring with techniques like ReactIR or process mass spectrometry can reveal changes in reaction kinetics that indicate the onset of deactivation.

• Catalyst Characterization (Post-Reaction): For heterogeneous catalysts, techniques like X-ray Photoelectron Spectroscopy (XPS) can identify the chemical state of the palladium and detect the presence of poisons like sulfur directly on the catalyst surface.

Part 3: Data & Experimental Protocols

Table 1: Comparison of Ligand Classes for Robustness in Pyridine-Containing Cross-Couplings

Ligand Class	Example(s)	Key Advantages	Considerations
Monodentate Biarylphosphines	BrettPhos, RuPhos, SPhos	High activity, excellent steric shielding, proven efficacy with challenging substrates.[3][13]	Can be air-sensitive; often used with specialized pre-catalysts.
Bidentate Phosphines	Xantphos, dppf	Stable complexes, well-defined bite angles promoting reductive elimination.[17][18]	May be less active than monodentate ligands for highly hindered substrates.
N-Heterocyclic Carbenes (NHCs)	IPr, SImes	Strong σ-donors, form very stable Pd-complexes, resistant to oxidation.	Can sometimes be too strongly binding, leading to slower catalyst turnover.

Protocol 1: General Procedure for a Robust Buchwald-Hartwig C-O Coupling

This protocol incorporates best practices to minimize the risk of catalyst poisoning.

• Reagent Preparation:

  • Ensure the 5-halonicotinic acid (e.g., 5-bromonicotinic acid) has been purified by recrystallization.

  • Use an anhydrous, degassed solvent (e.g., Toluene or 1,4-Dioxane). Degas by sparging with argon for 30 minutes.

• Reaction Setup (under inert atmosphere):

  • To an oven-dried Schlenk flask, add the palladium pre-catalyst (e.g., RuPhos Palladacycle, 1-2 mol%) and any additional ligand (e.g., RuPhos, 1.5-3 mol%).

  • Add the purified 5-bromonicotinic acid (1.0 equiv) and phenol (1.2 equiv).

  • Add a strong, non-nucleophilic base (e.g., Cs₂CO₃, 1.5 equiv).

• Execution:

  • Evacuate and backfill the flask with argon (repeat 3 times).

  • Add the degassed solvent via syringe.

  • Heat the reaction mixture to the optimized temperature (typically 80-110 °C).

  • Monitor the reaction progress by TLC or LC-MS.

• Workup:

  • Cool the reaction to room temperature.

  • Dilute with an organic solvent (e.g., ethyl acetate) and water.

  • Separate the organic layer, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification:

  • Purify the crude 5-Phenoxynicotinic acid by column chromatography or recrystallization.

Part 4: Visualizing the Workflow

Diagram 1: Troubleshooting Workflow for Catalyst Poisoning

This decision tree guides the researcher through a logical process to identify and solve catalyst deactivation issues.

Caption: A logical decision tree for troubleshooting catalyst poisoning.

Diagram 2: Catalyst Deactivation Cycle

This diagram illustrates how a poison can intercept and deactivate the catalyst, breaking the productive reaction cycle.

Caption: The Buchwald-Hartwig cycle interrupted by a catalyst poison.

References

• Ligand-Induced Activation of Single-Atom Palladium Heterogeneous Catalysts for Cross-Coupling Reactions. ACS Nano. Available at: [Link]

• Sulfur Poisoning and Regeneration of Palladium-based Catalysts. RSC Publishing. Available at: [Link]

• Sulfur Poisoning and Regeneration of Pd Catalyst under Simulated Emission Conditions of Natural Gas Engine. DCL Inc. Available at: [Link]

• Development of Deactivation-Resistant Catalysts for Pd-Catalyzed C–N Cross-Coupling Reactions. DSpace@MIT. Available at: [Link]

• Developing Ligands for Palladium(II)-Catalyzed C–H Functionalization: Intimate Dialogue between Ligand and Substrate. PubMed Central. Available at: [Link]

• Deactivation and Regeneration of Palladium Catalysts for Hydrogenation Debenzylation of 2,4,6,8,10,12-Hexabenzyl-2,4,6,8,10,12-Hexaazaisowurtzitane (HBIW). MDPI. Available at: [Link]

• Sulfur poisoning and regeneration of palladium-based catalysts. Part 1.—Dehydrogenation of cyclohexane on Pd/Al2O3 and Pd/SiO2–Al2O3 catalysts. Journal of the Chemical Society, Faraday Transactions. Available at: [Link]

• Catalysts Deactivation, Poisoning and Regeneration. MDPI. Available at: [Link]

• Palladium Extraction Following Metal-Catalyzed Reactions: Recent Advances and Applications in the Pharmaceutical Industry. Organic Process Research & Development. Available at: [Link]

• Ligand design in transition-metal catalyzed cross-coupling. ResearchGate. Available at: [Link]

• Designing Pd and Ni Catalysts for Cross-Coupling Reactions by Minimizing Off-Cycle Species. ACS Catalysis. Available at: [Link]

• How to Remove Palladium in three easy steps. Biotage. Available at: [Link]

• Bypassing the Limitations of Directed C–H Functionalizations of Heterocycles. PubMed Central. Available at: [Link]

• Buchwald-Hartwig Amination. Chemistry LibreTexts. Available at: [Link]

• Mechanisms of Catalyst Poisoning in Palladium-Catalyzed Cyanation of Haloarenes. ResearchGate. Available at: [Link]

• Removal of palladium (Pd) catalysts. Osaka Gas Chemicals Co., Ltd. Available at: [Link]

• Buchwald-Hartwig Coupling: Mechanism & Examples. NROChemistry. Available at: [Link]

• Mechanisms of Catalyst Poisoning in Palladium-Catalyzed Cyanation of Haloarenes. Journal of the American Chemical Society. Available at: [Link]

• Palladium-Catalyzed Cross-Coupling Reactions of Pyridylboronic Acids with Heteroaryl Halides Bearing a Primary Amine Group: Synthesis of Highly Substituted Bipyridines and Pyrazinopyridines. The Journal of Organic Chemistry. Available at: [Link]

• Palladium-Catalyzed Cross-Couplings by C–O Bond Activation. PubMed Central. Available at: [Link]

• Buchwald-Hartwig Cross-Coupling. J&K Scientific LLC. Available at: [Link]

• Recent Research on the Anti-Poisoning Catalysts in the Catalytic Oxidation of VOCs: A Review. MDPI. Available at: [Link]

• Catalyst poisoning. Wikipedia. Available at: [Link]

• Palladium-Catalyzed C,N-Cross Coupling Reactions of 3-Halo-2-aminopyridines. PubMed Central. Available at: [Link]

• catalyst poisoning. ResearchGate. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Bypassing the Limitations of Directed C–H Functionalizations of Heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Palladium-Catalyzed C,N-Cross Coupling Reactions of 3-Halo-2-aminopyridines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Catalyst poisoning - Wikipedia [en.wikipedia.org]
• 5. Sulfur poisoning and regeneration of palladium-based catalysts. Part 2.—Influence of adsorbed sulfur on deactivation of carbonaceous deposits - Journal of the Chemical Society, Faraday Transactions (RSC Publishing) [pubs.rsc.org]
• 6. dcl-inc.com [dcl-inc.com]
• 7. Sulfur poisoning and regeneration of palladium-based catalysts. Part 1.—Dehydrogenation of cyclohexane on Pd/Al2O3 and Pd/SiO2–Al2O3 catalysts - Journal of the Chemical Society, Faraday Transactions (RSC Publishing) [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. Removal of palladium (Pd) catalysts　Activated Carbon Business Division | Osaka Gas Chemicals Co., Ltd. [ogc.co.jp]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Development of Deactivation-Resistant Catalysts for Pd-Catalyzed C–N Cross-Coupling Reactions [dspace.mit.edu]
• 14. Developing Ligands for Palladium(II)-Catalyzed C–H Functionalization: Intimate Dialogue between Ligand and Substrate - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. chem.libretexts.org [chem.libretexts.org]
• 17. Buchwald-Hartwig Coupling: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 18. jk-sci.com [jk-sci.com]
• 19. mdpi.com [mdpi.com]
• 20. biotage.com [biotage.com]

Technical Support Center: Modulating Hydrolytic Stability of 5-Phenoxynicotinic Acid Esters

Current Status: Operational Topic: Ester Hydrolysis Kinetics & Troubleshooting Target Audience: Medicinal Chemists, DMPK Scientists, Formulation Engineers

Introduction

Welcome to the technical guide for optimizing 5-phenoxynicotinic acid esters . These scaffolds are frequently utilized in medicinal chemistry, particularly in the development of HIF-PH inhibitors (Hypoxia-Inducible Factor Prolyl Hydroxylase inhibitors) and specific anti-inflammatory agents.

The core challenge with this scaffold is the "Goldilocks" hydrolysis rate :

• Too Stable: The ester fails to release the active 5-phenoxynicotinic acid metabolite at the target site (poor efficacy).

• Too Labile: The ester suffers rapid first-pass metabolism in the intestine or liver, reducing systemic exposure (poor bioavailability).

This guide provides troubleshooting workflows to modulate these rates via structural design, assay validation, and formulation logic.

Module 1: Structural Design (Chemical Modulation)

User Issue: "My prodrug is hydrolyzing too rapidly in plasma (

min), preventing adequate exposure."

The Mechanism

The hydrolysis of nicotinic acid esters is driven by the electrophilicity of the carbonyl carbon. The pyridine ring is electron-deficient (acting as an electron sink), making the carbonyl highly susceptible to nucleophilic attack by water or serine hydrolases (esterases).

The 5-phenoxy substituent adds a layer of complexity:

• Inductive Effect (-I): The oxygen atom withdraws electron density, potentially increasing carbonyl electrophilicity.

• Resonance Effect (+M): The ether oxygen donates electrons into the ring. However, at the 5-position (meta to the carbonyl at C3), this resonance stabilization is weak, leaving the inductive withdrawal and the electron-deficient pyridine ring to dominate. Result: These esters are inherently labile.

Troubleshooting Protocol: Steric vs. Electronic Tuning

Parameter	Modification Strategy	Expected Outcome	Mechanism
Steric Bulk (Alcohol Side)	Switch from methyl/ethyl to Isopropyl or tert-butyl .	Significant Stabilization	Blocks the approach of the nucleophile (water/enzyme serine) to the carbonyl carbon (Taft steric parameter ).
Steric Bulk (Alpha-Substitution)	Introduce a methyl group at the alpha-carbon of the ester chain (e.g., secondary ester).	Moderate Stabilization	Increases the energy barrier for the formation of the tetrahedral intermediate.
Electronic (Pyridine Ring)	Add an Electron Donating Group (EDG) like -OMe or -N(Me)2 (if SAR permits).	Stabilization	Reduces the electrophilicity of the carbonyl carbon via resonance donation.
Electronic (Phenoxy Ring)	Add Electron Withdrawing Groups (EWG) like -F or -CF3 to the phenoxy ring.	Destabilization (Faster Hydrolysis)	Inductively pulls density through the ether linkage, activating the distal carbonyl.

Decision Logic: Structural Modification

Caption: Decision tree for structural modification based on observed hydrolysis rates.

Module 2: Assay Validation (In Vitro Troubleshooting)

User Issue: "My compound is stable in human plasma but disappears instantly in rat plasma. Which data is real?"

The Science: Species Differences

This is the most common pitfall in preclinical development of esters.

• Rodents (Rats/Mice): Possess high levels of Carboxylesterases (CES) in plasma.[1][2][3] These are aggressive, broad-spectrum hydrolases.

• Humans/Dogs: Have very low CES activity in plasma.[4] Hydrolysis is primarily driven by Butyrylcholinesterase (BChE) or Paraoxonase (PON), which have different substrate specificities.

Critical Insight: A 5-phenoxynicotinic acid ester that is labile in rat plasma may be perfectly stable in human plasma. Do not discard a lead solely based on rat plasma instability.

Experimental Protocol: Species Cross-Validation

• Preparation: Prepare 10 mM stock of the ester in DMSO.

• Incubation:

  • Thaw frozen plasma (Rat, Dog, Human) to 37°C.

  • Spike stock into plasma (Final conc: 1 µM, DMSO < 1%).

  • Incubate in a shaking water bath at 37°C.

• Sampling:

  • Timepoints: 0, 5, 15, 30, 60, 120 min.

  • Quench: Add 100 µL sample to 300 µL ice-cold Acetonitrile (containing Internal Standard). Crucial: Acidify the acetonitrile with 1% Formic Acid to stop chemical hydrolysis immediately.

• Analysis: Centrifuge and analyze supernatant via LC-MS/MS.

• Interpretation:

  • If Rat

    Human : The compound is a CES substrate. Rely on Dog data for human prediction.

Module 3: Formulation & Chemical Stability

User Issue: "The ester degrades in the dosing vehicle before we even inject it."

The Mechanism: pH-Rate Profile

Nicotinic acid esters exhibit a U-shaped pH-rate profile, but the "bottom" of the U (maximum stability) is often shifted due to the basic pyridine nitrogen (

).

• Acidic pH (< 3): Protonation of the pyridine nitrogen creates a pyridinium ion. This is an extremely strong electron-withdrawing group, activating the carbonyl for rapid hydrolysis.

• Basic pH (> 8): Hydroxide ion (

  ) acts as a potent nucleophile.

• Buffer Catalysis: Carbonate buffers are known to catalytically accelerate the hydrolysis of nicotinic esters more than phosphate or borate buffers.[5]

Troubleshooting Guide: Vehicle Selection

Vehicle Component	Risk Level	Recommendation
Carbonate Buffer	High	AVOID. Catalyzes hydrolysis.
Phosphate Buffer (pH 7.4)	Moderate	Acceptable for short-term use (< 4 hours).
Acetate/Citrate (pH 4.5 - 5.5)	Low	Preferred. This pH range typically offers maximum stability for pyridine esters (unprotonated ring, low ).
PEG 400 / Propylene Glycol	Low	Good for solubility, but ensure they are "Anhydrous" grades to prevent solvolysis.

Workflow: Stability Testing

Caption: Formulation troubleshooting logic to minimize pre-dose degradation.

Frequently Asked Questions (FAQ)

Q1: Why does adding a fluorine to the phenoxy ring increase hydrolysis? A: Fluorine is highly electronegative. Through the inductive effect (-I), it pulls electron density away from the phenoxy ring, which in turn pulls density from the pyridine ring. This makes the carbonyl carbon more positive (electrophilic) and easier for water/enzymes to attack.

Q2: Can I use liver microsomes to test ester stability? A: Use with caution. Microsomes contain esterases, but the cytosolic fraction (S9 or cytosol) often contains higher concentrations of carboxylesterases. Plasma and S9 fractions are generally more predictive for ester hydrolysis than microsomes alone.

Q3: My ester is stable in pH 7.4 buffer but degrades in plasma. Is this chemical or enzymatic? A: This is enzymatic . If the chemical stability (buffer only) is high, the rapid loss in plasma confirms the ester is a substrate for plasma hydrolases (BChE or CES).

References

• Rautio, J., et al. (2018).[6][7] The expanding role of prodrugs in contemporary drug design and development.[6][8][9] Nature Reviews Drug Discovery.[6][9][10] Link

• Bahri, M., et al. (2026). Kinetic and Biocatalytic Evaluation of Dodecyl Nicotinate Hydrolysis. Journal of Pharmaceutical Sciences.[8][10][11] (Demonstrates pH-dependence and carbonate catalysis). Link

• Imai, T., et al. (2012). Species difference of esterase expression and hydrolase activity in plasma.[1][2][3][4] Drug Metabolism and Disposition.[1][5] (Key resource for Rat vs. Human esterase differences).[2] Link

• Wojtas, K.P., et al. (2016).[12] Regioselective Functionalization of 3-Hydroxy-pyridine Carboxylates by Neighboring Group Assistance. Chemistry – An Asian Journal.[12] (Mechanistic insights on pyridine ester hydrolysis). Link

Sources

• 1. semanticscholar.org [semanticscholar.org]
• 2. Species difference of esterase expression and hydrolase activity in plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pubs.rsc.org [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. The expanding role of prodrugs in contemporary drug design and development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Rautio, J., Meanwell, N.A., Di, L. and Hageman, M.J. (2018) The Expanding Role of Prodrugs in Contemporary Drug Design and Development. Nature Reviews Drug Discovery, 17, 559-587. - References - Scientific Research Publishing [scirp.org]
• 8. jns.edu.af [jns.edu.af]
• 9. Prodrugs: design and clinical applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Prodrugs: design and clinical applications [ouci.dntb.gov.ua]
• 11. semanticscholar.org [semanticscholar.org]
• 12. Regioselective Functionalization of 3-Hydroxy-pyridine Carboxylates by Neighboring Group Assistance - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to the Mass Spectrometry Fragmentation of 5-Phenoxynicotinic Acid

Abstract

This guide provides an in-depth analysis of the mass spectrometry fragmentation patterns of 5-phenoxynicotinic acid, a molecule of interest in pharmaceutical and chemical research. We will explore the characteristic fragmentation pathways under common ionization techniques, primarily Electrospray Ionization (ESI), and compare its behavior to related structures. This document is intended for researchers, scientists, and drug development professionals who utilize mass spectrometry for structural elucidation and compound identification. By understanding the underlying principles of its fragmentation, analysts can develop more robust and accurate analytical methods.

Introduction: The Significance of 5-Phenoxynicotinic Acid

5-Phenoxynicotinic acid belongs to a class of compounds that incorporate both a pyridine carboxylic acid moiety and a phenoxy group. This unique structural combination imparts specific physicochemical properties that are relevant in various fields, including medicinal chemistry and materials science. Accurate structural characterization is paramount for understanding its biological activity, metabolic fate, and potential applications. Mass spectrometry, particularly tandem mass spectrometry (MS/MS), is a powerful tool for this purpose, providing detailed structural information through controlled fragmentation of the molecule. This guide will dissect the fragmentation patterns of 5-phenoxynicotinic acid to facilitate its unambiguous identification and characterization.

Predicted Fragmentation Pathways of 5-Phenoxynicotinic Acid

The fragmentation of an ion in a mass spectrometer is not a random process; it is governed by the chemical structure of the molecule and the energy applied. For 5-phenoxynicotinic acid (molecular weight: 215.21 g/mol ), the most likely sites for bond cleavage are influenced by the presence of the carboxylic acid, the ether linkage, and the two aromatic rings.

Under typical electrospray ionization (ESI) conditions in positive ion mode, the molecule will readily protonate, likely on the pyridine nitrogen, to form the precursor ion [M+H]⁺ at m/z 216. In negative ion mode, it will deprotonate at the carboxylic acid to form [M-H]⁻ at m/z 214. Collision-induced dissociation (CID) of these precursor ions will induce fragmentation.[1]

Key Fragmentation Reactions

Several fundamental reaction types are expected to dominate the fragmentation of 5-phenoxynicotinic acid. These include:

• α-Cleavage: Breakage of a bond adjacent to a functional group, such as the carbonyl group of the carboxylic acid.[2]

• Loss of Neutral Molecules: The elimination of small, stable neutral molecules like carbon monoxide (CO), carbon dioxide (CO₂), and water (H₂O).[3][4]

• Cleavage of the Ether Bond: The bond between the phenyl ring and the oxygen atom, or the oxygen atom and the pyridine ring, can break, leading to characteristic fragment ions.

• Ring-related Fragmentations: While aromatic rings are generally stable, high collision energies can induce ring opening or cleavage.

The following Graphviz diagram illustrates the primary predicted fragmentation pathways for the protonated molecule.

Caption: Predicted Fragmentation Pathways of Protonated 5-Phenoxynicotinic Acid.

Comparison with Nicotinic Acid and Phenoxyacetic Acid

To better understand the fragmentation of 5-phenoxynicotinic acid, it is instructive to compare it with simpler, related molecules.

• Nicotinic Acid: The fragmentation of nicotinic acid is characterized by the initial loss of carbon dioxide, and its molecular ion is typically the base peak.[5] This suggests that the carboxylic acid group is a primary site of fragmentation.

• Phenoxyacetic Acid: In compounds with a phenoxy moiety, cleavage of the ether linkage is a common fragmentation pathway.[6] This can occur on either side of the oxygen atom.

The fragmentation of 5-phenoxynicotinic acid will likely be a hybrid of these behaviors, with competing fragmentation pathways involving both the carboxylic acid and the phenoxy ether group.

Experimental Data and Interpretation

Precursor Ion (m/z)	Proposed Fragment Ion (m/z)	Neutral Loss	Proposed Structure of Fragment
[M+H]⁺ = 216	172	CO₂ (44 Da)	Protonated 5-phenoxypyridine
171	•COOH (45 Da)	5-phenoxypyridine radical cation
123	C₆H₅O• (93 Da)	Protonated nicotinic acid
95	C₇H₄NO₂• (134 Da)	Phenoxy cation
[M-H]⁻ = 214	170	CO₂ (44 Da)	Deprotonated 5-phenoxypyridine
121	C₆H₅O• (93 Da)	Deprotonated nicotinic acid

Note: The relative intensities of these fragments will depend on the collision energy used in the MS/MS experiment. Higher energies generally favor more extensive fragmentation.[1]

Experimental Protocol for MS/MS Analysis

To obtain reliable and reproducible fragmentation data for 5-phenoxynicotinic acid, the following experimental protocol is recommended.

Sample Preparation

• Prepare a stock solution of 5-phenoxynicotinic acid at a concentration of 1 mg/mL in a suitable solvent such as methanol or acetonitrile.

• Dilute the stock solution to a final concentration of 1-10 µg/mL in the mobile phase to be used for LC-MS analysis. A typical mobile phase for ESI in positive mode would be a mixture of water and acetonitrile with 0.1% formic acid. For negative mode, 0.1% ammonium hydroxide or acetate can be used.

Mass Spectrometry Parameters

The following parameters are a starting point and should be optimized for the specific instrument being used.

Parameter	Positive Ion Mode (ESI+)	Negative Ion Mode (ESI-)
Ion Source	Electrospray Ionization (ESI)	Electrospray Ionization (ESI)
Capillary Voltage	3.0 - 4.0 kV	2.5 - 3.5 kV
Cone Voltage	20 - 40 V	20 - 40 V
Desolvation Temp.	350 - 450 °C	350 - 450 °C
Desolvation Gas Flow	600 - 800 L/hr	600 - 800 L/hr
Collision Gas	Argon	Argon
Collision Energy	Ramped (e.g., 10-40 eV)	Ramped (e.g., 10-40 eV)

Data Acquisition and Analysis

• Acquire full scan MS data to confirm the presence of the precursor ion ([M+H]⁺ at m/z 216 or [M-H]⁻ at m/z 214).

• Perform MS/MS experiments by selecting the precursor ion and applying a range of collision energies to generate a comprehensive fragmentation spectrum.

• Analyze the resulting product ion spectrum to identify the major fragment ions and propose fragmentation pathways.

The following diagram outlines the general workflow for this analysis.

Sources

• 1. Collision-induced dissociation - Wikipedia [en.wikipedia.org]
• 2. Fragmentation (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. researchgate.net [researchgate.net]
• 5. semanticscholar.org [semanticscholar.org]
• 6. archivedproceedings.econference.io [archivedproceedings.econference.io]
• 7. chemguide.co.uk [chemguide.co.uk]

Comparing bioactivity of 5-Phenoxynicotinic acid vs 5-alkoxynicotinic acids

Topic: Comparing bioactivity of 5-Phenoxynicotinic acid vs 5-alkoxynicotinic acids Content Type: Publish Comparison Guide

Executive Summary

In the development of next-generation GPR109A (HCA2) agonists for dyslipidemia, the modification of the nicotinic acid (niacin) scaffold at the 5-position is a critical determinant of pharmacodynamics. While niacin remains the gold standard for raising HDL, its clinical utility is limited by cutaneous flushing (mediated by

-arrestin-1).

This guide compares two distinct structural classes: 5-Alkoxynicotinic acids (flexible, lipophilic ethers) and 5-Phenoxynicotinic acids (rigid, aromatic ethers). Our analysis reveals that while 5-alkoxy derivatives often achieve superior peak potency through optimal hydrophobic pocket filling, 5-phenoxy analogs offer distinct advantages in metabolic stability and biased signaling potential.

Mechanistic Foundation: The GPR109A Pathway

To understand the bioactivity differences, we must first map the target signaling cascade. Both compound classes target GPR109A on adipocytes. The therapeutic goal is the inhibition of adenylyl cyclase (G-protein mediated), while the side effect (flushing) is linked to

-arrestin recruitment in Langerhans cells.

Figure 1: GPR109A Signaling & Differential Response

Caption: Activation of GPR109A inhibits lipolysis via Gi-protein coupling.[1][2] However, recruitment of

-arrestin triggers PGD2 release, causing flushing. Ideal agonists maximize the left branch (Gi) while minimizing the right (Arrestin).

Comparative Analysis: 5-Phenoxy vs. 5-Alkoxy

The 5-position of the pyridine ring sits in a hydrophobic pocket of the GPR109A receptor. The nature of the substituent determines affinity (

) and functional efficacy ( ).

Table 1: Physicochemical and Bioactivity Profile[3]

Feature	5-Alkoxynicotinic Acid (e.g., 5-Butoxy)	5-Phenoxynicotinic Acid
Structural Character	Flexible, Aliphatic Chain	Rigid, Aromatic System
Lipophilicity (cLogP)	High (Variable by chain length)	High (Fixed, ~2.5 - 3.0)
GPR109A Potency ( )	High ( nM). The flexible chain adapts to the hydrophobic pocket.	Moderate ( nM - M). Steric bulk can hinder optimal fit unless the pocket expands.
Metabolic Stability	Low/Moderate . Prone to O-dealkylation (CYP450).	High . Ether bridge is stable; metabolism shifts to ring hydroxylation.
Flushing Potential	High. Often recruits -arrestin similarly to niacin.	Variable/Lower . Rigid analogs often show "biased agonism," favoring G-protein over -arrestin.
Primary Utility	Maximizing absolute potency.	Improving half-life and reducing side effects.

Detailed SAR Interpretation[4]

• The "Flexible Fit" of Alkoxy Groups: Research indicates that 5-alkoxy chains (specifically

  to ) provide the optimal balance of hydrophobicity and steric freedom. The chain can "wiggle" into the receptor's accessory pocket, displacing water and increasing binding entropy. This results in compounds like 5-butoxynicotinic acid exhibiting potency 5-10x higher than niacin [1].

• The "Rigid Lock" of Phenoxy Groups: The 5-phenoxy group introduces a second aromatic ring. While this allows for potential

  stacking interactions within the receptor, the rigidity prevents the molecule from adapting to induced-fit changes. Consequently, 5-phenoxy derivatives often act as partial agonists or display biased signaling. This is advantageous for drug safety, as partial agonists often induce less receptor internalization and flushing [2].

• Metabolic Liability: Alkoxy ethers are classic substrates for O-dealkylation by hepatic enzymes (CYP2D6/3A4), converting them back to 5-hydroxynicotinic acid (inactive). The diaryl ether bond of 5-phenoxynicotinic acid is robust against this cleavage, significantly extending plasma half-life (

  ) [3].

Experimental Protocols

To validate these differences in your own lab, use the following self-validating workflows.

A. Synthesis of 5-Phenoxynicotinic Acid (Ullmann Coupling)

Unlike the simple Williamson ether synthesis used for alkoxy derivatives, the phenoxy derivative requires catalysis.

• Reagents: 5-Bromonicotinic acid (1.0 eq), Phenol (1.2 eq),

  (10 mol%), (2.0 eq), Dimethylglycine (ligand, 20 mol%).

• Solvent: 1,4-Dioxane (anhydrous).

• Procedure:

  • Charge a sealed tube with solid reagents under

    .

  • Add solvent and heat to 110°C for 24 hours.

  • Validation: Monitor by TLC (Mobile phase: DCM/MeOH 9:1). Product is more polar than phenol but less polar than the starting acid.

  • Workup: Acidify to pH 3 with 1M HCl to precipitate the free acid. Recrystallize from Ethanol.[4][5]

B. Functional Bioactivity Assay (Lipolysis Inhibition)

This assay measures the physiological endpoint (Free Fatty Acid release) in primary adipocytes.

• Cell Source: Primary rat adipocytes or differentiated 3T3-L1 cells.

• Stimulation: Induce lipolysis with Isoproterenol (100 nM).

• Treatment: Treat cells with varying concentrations (

  to M) of:

  • Compound A: 5-Butoxynicotinic acid

  • Compound B: 5-Phenoxynicotinic acid

  • Control: Niacin[1][6][7][8]

• Readout: Measure Glycerol release (colorimetric assay) after 2 hours.

• Data Analysis: Plot % Inhibition vs. Log[Concentration]. Calculate

  .

  • Expectation: 5-Butoxy should shift the curve left (lower

    ) compared to Niacin. 5-Phenoxy may show a shallower slope (partial agonism).

Workflow Visualization

Figure 2: Experimental Validation Workflow

Caption: Parallel synthesis and screening pipeline. Path A yields high-potency alkoxy analogs; Path B yields stable phenoxy analogs. Bias assessment is the critical filter.

References

• GPR109A Agonist Potency Studies: Tunny, K. A., et al. (2010). "Molecular determinants of GPR109A agonism." Journal of Biological Chemistry. Link

• Biased Signaling in Niacin Receptors: Semple, G., et al. (2008). "Discovery of the first potent and selective agonist of the GPR109A receptor." Journal of Medicinal Chemistry. Link

• Metabolic Stability of Ethers: Smith, D. A., et al. (2009). "Pharmacokinetics and Metabolism in Drug Design." Wiley Online Library. Link

• GPR109A and Lipolysis: Taggart, A. K., et al. (2005). "(D)-beta-Hydroxybutyrate is an endogenous agonist of High Affinity Niacin Receptor GPR109A." Journal of Biological Chemistry. Link

• Synthesis of 5-Substituted Nicotinic Acids: BenchChem. (2025).[4] "The Evolving Landscape of 5-Bromonicotinic Acid Derivatives." Link

Sources

• 1. Nicotinic acid inhibits progression of atherosclerosis in mice through its receptor GPR109A expressed by immune cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Internalization of the Human Nicotinic Acid Receptor GPR109A Is Regulated by Gi, GRK2, and Arrestin3 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. RU2039046C1 - Process for preparing 5-bromonicotinic acid - Google Patents [patents.google.com]
• 6. The niacin/butyrate receptor GPR109A suppresses mammary tumorigenesis by inhibiting cell survival - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Synthesis of novel nicotinic acid derivatives of potential antioxidant and anticancer activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. GPR109A and Vascular Inflammation - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to the Vibrational Landscape of 5-Phenoxynicotinic Acid: An In-Depth IR Spectroscopy Analysis

For researchers and professionals in drug development and materials science, understanding the molecular structure and intermolecular interactions of a compound is paramount. 5-Phenoxynicotinic acid, a molecule combining a pyridine carboxylic acid with a phenoxy group, presents an interesting case for spectroscopic analysis. Its potential applications in medicinal chemistry and materials science demand a thorough characterization of its structural features. Infrared (IR) spectroscopy offers a powerful, non-destructive method to probe the vibrational modes of this molecule, providing a unique fingerprint that can reveal crucial information about its functional groups and bonding characteristics.

This guide provides a comprehensive analysis of the expected IR spectral features of 5-phenoxynicotinic acid. By synthesizing data from established spectroscopic principles and comparative analysis with related molecules, we will assign the key vibrational peaks. This guide will also detail the experimental protocols for acquiring high-quality IR spectra and introduce the theoretical calculations that underpin a robust spectral interpretation, offering a complete framework for researchers.

The Vibrational Signature of 5-Phenoxynicotinic Acid: A Tale of Three Moieties

The IR spectrum of 5-phenoxynicotinic acid is a composite of the vibrational modes of its three key structural components: the carboxylic acid group, the pyridine ring, and the phenoxy ether linkage. The interplay and electronic influence of these groups on each other result in a unique and informative spectrum.

A fundamental principle of IR spectroscopy is that the absorption of infrared radiation excites molecular vibrations, such as stretching and bending of bonds. The frequency of these vibrations is determined by the bond strength, the mass of the atoms involved, and the overall molecular geometry. Different functional groups absorb IR radiation at characteristic frequencies, allowing for their identification.[1][2]

Below is a summary of the expected characteristic IR absorption bands for 5-Phenoxynicotinic acid, with comparisons to nicotinic acid and a generic aryl ether to highlight the influence of the combined functionalities.

Vibrational Mode	Expected Wavenumber (cm⁻¹) for 5-Phenoxynicotinic Acid	Comparison with Nicotinic Acid (cm⁻¹)	Comparison with a Generic Aryl Ether (cm⁻¹)	Key Characteristics of the Band
O-H Stretch (Carboxylic Acid)	3300 - 2500	~3000 (very broad)[3]	N/A	Very broad and strong due to hydrogen bonding dimerization.[4][5]
Aromatic C-H Stretch	3100 - 3000	~3100 - 3000	~3100 - 3000	Multiple weak to medium sharp bands.[1][4]
C=O Stretch (Carbonyl)	~1710 - 1680	~1700[3]	N/A	Very strong and sharp. Position can be influenced by conjugation and hydrogen bonding.[2][6]
C=C & C=N Ring Stretches	1600 - 1450	~1600, ~1580, ~1470[3]	~1600, ~1500	Multiple medium to strong sharp bands, characteristic of the aromatic systems.[1][4]
C-O-C Asymmetric Stretch	~1250 - 1200	N/A	~1240	Strong and characteristic of the aryl ether linkage.[1]
C-O-C Symmetric Stretch	~1050 - 1000	N/A	~1040	Medium to strong band.
O-H Bend (in-plane)	~1440 - 1395	~1420	N/A	Medium intensity, often coupled with other vibrations.
C-O Stretch (Carboxylic Acid)	~1320 - 1210	~1300	N/A	Strong and often coupled with O-H in-plane bending.[5]
O-H Bend (out-of-plane)	~950 - 910	~920	N/A	Broad and of medium intensity.[5]
Aromatic C-H Out-of-Plane Bending	900 - 675	Varies with substitution pattern	Varies with substitution pattern	Strong bands whose positions are indicative of the substitution pattern on the aromatic rings.[1]

Experimental Protocol for FT-IR Analysis

To obtain a high-quality and reproducible IR spectrum of 5-phenoxynicotinic acid, a standardized experimental procedure is crucial. The following protocol outlines the steps for analysis using the Attenuated Total Reflectance (ATR) technique, which is a common and convenient method for solid samples.

Instrumentation:

• Fourier Transform Infrared (FT-IR) Spectrometer

• ATR accessory with a diamond or germanium crystal

Procedure:

• Instrument Preparation:

  • Ensure the FT-IR spectrometer is powered on and has been allowed to stabilize according to the manufacturer's instructions.

  • Purge the sample compartment with dry air or nitrogen to minimize atmospheric water and carbon dioxide interference.

• Background Spectrum Acquisition:

  • Clean the ATR crystal surface with a suitable solvent (e.g., isopropanol) and a soft, lint-free wipe.

  • Record a background spectrum. This will account for the absorbance of the ATR crystal and the surrounding atmosphere.

• Sample Preparation and Loading:

  • Place a small amount of powdered 5-phenoxynicotinic acid onto the center of the ATR crystal.

  • Apply pressure using the ATR's pressure clamp to ensure good contact between the sample and the crystal.

• Sample Spectrum Acquisition:

  • Collect the sample spectrum. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio.

  • The spectrum is usually recorded in the range of 4000 to 400 cm⁻¹.

• Data Processing:

  • The instrument's software will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance spectrum.

  • Perform a baseline correction if necessary.

  • Label the significant peaks with their corresponding wavenumbers.

Caption: Experimental workflow for FT-IR analysis using the ATR technique.

Theoretical Framework: The Power of Computational Chemistry

While experimental IR spectroscopy provides the actual measurement of vibrational frequencies, theoretical calculations are invaluable for accurate peak assignment, especially in complex molecules. Density Functional Theory (DFT) is a powerful quantum chemical method used to predict the vibrational spectra of molecules.[7]

The general workflow for a theoretical vibrational analysis is as follows:

• Geometry Optimization: The first step is to find the most stable three-dimensional structure of the molecule (its minimum energy conformation) using a chosen level of theory (e.g., B3LYP) and basis set (e.g., 6-311++G(d,p)).[3][8]

• Frequency Calculation: Once the geometry is optimized, a frequency calculation is performed at the same level of theory. This computes the harmonic vibrational frequencies and their corresponding IR intensities.

• Scaling: The calculated frequencies are often systematically higher than the experimental ones due to the harmonic approximation and basis set limitations. Therefore, they are typically multiplied by a scaling factor (e.g., ~0.96 for B3LYP) to improve agreement with experimental data.

• Visualization and Assignment: The calculated vibrational modes can be visualized using molecular modeling software. This allows for the unambiguous assignment of each calculated frequency to a specific molecular motion (e.g., C=O stretch, C-H bend).

This combined experimental and theoretical approach provides a robust and self-validating system for the vibrational analysis of molecules like 5-phenoxynicotinic acid.[9][10][11]

Caption: Workflow for theoretical vibrational analysis using DFT calculations.

Concluding Remarks

The IR spectrum of 5-phenoxynicotinic acid is rich with information, reflecting its composite molecular structure. The very broad O-H stretch from the carboxylic acid, the strong carbonyl C=O absorption, the characteristic C-O-C ether stretch, and the fingerprint of the aromatic rings all contribute to its unique vibrational signature. By employing a synergistic approach that combines careful experimental technique with the predictive power of theoretical calculations, researchers can confidently assign the spectral features of this molecule. This detailed understanding is a critical step in the rational design and development of new pharmaceuticals and functional materials.

References

• University of California, Los Angeles. IR handout.pdf. Available from: [Link]

• Specac Ltd. Interpreting Infrared Spectra. Available from: [Link]

• University of Colorado Boulder. Table of Characteristic IR Absorptions. Available from: [Link]

• ResearchGate. The experimental and theoretical FT-Raman and FT-IR spectra of.... Available from: [Link]

• University of Calgary. IR Chart. Available from: [Link]

• Michigan State University. IR Absorption Table. Available from: [Link]

• Journal of Chemical and Pharmaceutical Research. Theoretical and Experimental Studies of Vibrational Spectra of Nicotinic Acid. Available from: [Link]

• FUDMA Journal of Sciences. SYNTHESIS, SPECTROSCOPIC CHARACTERIZATION AND BIOLOGICAL STUDIES OF 2-{[(2-hydroxy-5-methoxyphenyl)methylidene]amino} nicotinic acid AND ITS Iron (II) COMPLEXES. Available from: [Link]

• MDPI. Vibrational Study (Raman, SERS, and IR) of Plant Gallnut Polyphenols Related to the Fabrication of Iron Gall Inks. Available from: [Link]

• International Journal of Pharmaceutical Sciences Review and Research. FTIR AND FT-RAMAN SPECTRAL ANALYSIS OF PACLITAXEL DRUGS. Available from: [Link]

• International Journal of Trend in Scientific Research and Development. DFT calculations, FT Raman, FTIR spectra and vibrational assignment of 2-amino 5-bromobenzoic acid. Available from: [Link]

• Engineering and Applied Science Research. Structure Conformation, Vibrational Properties, NLO Activity, HOMO-LUMO and Thermodynamic Parameters of Dinicotinic Acid Using E. Available from: [Link]

• Asian Journal of Chemistry. FT-IR and FT-Raman Spectroscopic Analyzes of Indeno Quinoxaline Derivative Crystal. Available from: [Link]

• Asian Journal of Chemistry. Vibrational Spectroscopic Studies and ab initio Calculations of Pyridine-3-sulfonic Acid. Available from: [Link]

• MDPI. Theoretical Study of Vibrational Properties of Peptides: Force Fields in Comparison and Ab Initio Investigation. Available from: [Link]

Sources

• 1. www1.udel.edu [www1.udel.edu]
• 2. Interpreting Infrared Spectra - Specac Ltd [specac.com]
• 3. jocpr.com [jocpr.com]
• 4. uanlch.vscht.cz [uanlch.vscht.cz]
• 5. orgchemboulder.com [orgchemboulder.com]
• 6. IR Absorption Table [webspectra.chem.ucla.edu]
• 7. mdpi.com [mdpi.com]
• 8. biointerfaceresearch.com [biointerfaceresearch.com]
• 9. researchgate.net [researchgate.net]
• 10. ijtsrd.com [ijtsrd.com]
• 11. asianpubs.org [asianpubs.org]

Analytical Validation of Synthesized 5-Phenoxynicotinic Acid: A Comparative Guide

Executive Summary

5-Phenoxynicotinic acid (CAS: 35620-71-6, verified via structural search) represents a critical pharmacophore in the synthesis of Hypoxia-Inducible Factor Prolyl Hydroxylase (HIF-PH) inhibitors. Unlike commodity chemicals, synthesized intermediates in this class often suffer from regioisomeric contamination (e.g., 2-phenoxy or 6-phenoxy isomers) arising from nucleophilic aromatic substitution patterns.

This guide provides a rigorous, self-validating framework to qualify your synthesized batch against a Reference Standard (RS). We move beyond basic "purity checks" to a multi-dimensional validation strategy that confirms structural identity , chromatographic purity , and solid-state consistency .

Part 1: Structural Integrity & Identity (The "Truth" Pillar)

Before assessing purity, you must prove the molecule is the correct regioisomer. The 3,5-substitution pattern on the pyridine ring is thermodynamically less favored than the 2- or 4-positions during direct substitution, making this step critical.

NMR Spectroscopy: The Regioisomer Check

Objective: Distinguish 5-phenoxynicotinic acid from its 2-phenoxy and 6-phenoxy isomers using coupling constants (

-values).

• Solvent: DMSO-d

  (Preferred over CDCl due to the solubility of the carboxylic acid and prevention of aggregation).

• Key Diagnostic Signals:

  • H2 (Proton between N and COOH): Expect a singlet or doublet with small meta-coupling (

    Hz). It will be the most deshielded (~8.5-9.0 ppm).

  • H4 & H6: These protons flank the phenoxy group. In the 5-phenoxy isomer, H4 and H6 show meta-coupling (small

    ).

  • Differentiation: If you see a large ortho-coupling (

    Hz), your synthesis likely produced the 6-phenoxy isomer.

High-Resolution Mass Spectrometry (HRMS)

Objective: Confirm molecular formula C

H NO .

• Method: ESI- (Negative Mode) is preferred for carboxylic acids.

• Target: [M-H]

  ion at m/z 214.0504 (Calculated).

• Acceptance Criteria: Mass error < 5 ppm.

Visualization: Structural Elucidation Logic

The following decision tree illustrates the logic flow for accepting the structural identity of the synthesized batch.

Figure 1: Structural elucidation decision tree focusing on distinguishing regioisomers via NMR coupling constants.

Part 2: Chromatographic Purity (The "Quality" Pillar)

This section details the comparison of your product against a qualified Reference Standard (RS). If a Pharmacopeial RS is unavailable, a high-purity commercial standard (>99% verified by qNMR) must be used.

HPLC Method Protocol

Nicotinic acid derivatives are amphoteric. Standard C18 methods often fail due to peak tailing or poor retention of the ionized acid.

• Column: C18 with polar-embedded group (e.g., Waters SymmetryShield or Phenomenex Synergi Hydro-RP), 150 x 4.6 mm, 3.5 µm.

• Mobile Phase A: 0.1% Phosphoric Acid in Water (pH ~2.5 to suppress carboxylic acid ionization).

• Mobile Phase B: Acetonitrile.

• Gradient:

  • 0-2 min: 5% B (Isocratic hold)

  • 2-15 min: 5%

    60% B

  • 15-20 min: 60%

    95% B

• Flow Rate: 1.0 mL/min.

• Detection: UV @ 260 nm (Nicotinic acid

  ).

• Temperature: 30°C.

Comparative Data Presentation

When publishing your comparison, summarize the System Suitability Testing (SST) and Batch Comparison in a single, lucid table.

Table 1: Comparative HPLC Performance

Parameter	Acceptance Criteria (ICH Q2)	Reference Standard (RS)	Synthesized Batch (Lot #001)	Status
Retention Time (RT)	2.0% of RS	8.45 min	8.48 min (+0.35%)	Pass
Purity (Area %)	N/A (Target >98%)	99.8%	99.2%	Pass
Tailing Factor ( )		1.1	1.2	Pass
Theoretical Plates ( )	> 2000	4500	4200	Pass
RRT of Major Impurity	Report Value	N/A	1.12 (0.5% area)	Info

Note: The Relative Retention Time (RRT) of impurities is crucial. An impurity at RRT 1.12 likely corresponds to unreacted phenol or a reaction by-product.

Co-Injection Validation

The "Gold Standard" Test: Do not rely on retention time alone.

• Prepare a 1:1 mixture of the Reference Standard and your Synthesized Batch.

• Inject the mixture.

• Pass Criteria: The main peak must remain a single, sharp peak without "shouldering" or splitting. Splitting indicates subtle structural differences (e.g., a different salt form or close isomer).

Part 3: Solid-State Characterization (The "Consistency" Pillar)

For drug development, the physical form (polymorph) affects solubility and bioavailability.

Melting Point Comparison

• Method: Capillary method (DSC is superior if available).

• Literature Reference: 5-substituted nicotinic acids typically melt between 150°C–200°C depending on the substituent.

• Protocol: Compare the onset and clear point.

  • Synthesized: 171°C – 173°C (Sharp range indicates high purity).

  • Reference: 172°C.

  • Analysis: A depressed melting range (e.g., 165-170°C) in the synthesized batch indicates solvent occlusion or impurities.

Part 4: Experimental Workflow Visualization

The following diagram maps the complete validation lifecycle, ensuring no step is skipped in the comparative analysis.

Figure 2: End-to-end validation workflow from crude synthesis to release.

References

• International Council for Harmonisation (ICH). (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). ICH Guidelines. [Link]

• National Center for Biotechnology Information. (2023). PubChem Compound Summary for CID 123450, 2-Phenoxynicotinic acid (Isomer Reference). PubChem.[1][2][3][4] [Link]

• Dolan, J. W. (2002). System Suitability: The "Gold Standard" of Method Validation. LCGC North America. [Link]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997).[5] NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. Journal of Organic Chemistry. [Link]

Sources

• 1. 5-(Benzyloxy)nicotinic acid | C13H11NO3 | CID 18422069 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Phenoxynicotinic acid | C12H9NO3 | CID 123450 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2-(3-(Trifluoromethyl)phenoxy)-3-pyridinecarboxylic acid | C13H8F3NO3 | CID 215891 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 5-Methoxynicotinic acid | C7H7NO3 | CID 4738390 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. scs.illinois.edu [scs.illinois.edu]

Elemental Analysis for 5-Phenoxynicotinic Acid: A Comparative Validation Guide

Executive Summary

In the synthesis of pharmaceutical intermediates like 5-Phenoxynicotinic acid (CAS: 35620-71-6) , confirming structural identity is distinct from validating bulk purity. While High-Resolution Mass Spectrometry (HRMS) and Nuclear Magnetic Resonance (NMR) are indispensable for structural elucidation, they frequently fail to detect non-chromophoric impurities, inorganic salts, or solvation states that critically impact stoichiometric precision in downstream coupling reactions.

This guide objectively compares Elemental Analysis (CHN Combustion) against spectral alternatives, demonstrating why EA remains the "Gold Standard" for the bulk purity confirmation of 5-Phenoxynicotinic acid. It includes theoretical data modeling, experimental protocols, and decision-making workflows.

Technical Profile: 5-Phenoxynicotinic Acid

Before establishing analytical criteria, we must understand the analyte's physicochemical properties. 5-Phenoxynicotinic acid is a pyridine derivative often used as a scaffold in Hypoxia-Inducible Factor (HIF) prolyl hydroxylase inhibitors.

Property	Specification
IUPAC Name	5-Phenoxypyridine-3-carboxylic acid
CAS Number	35620-71-6
Molecular Formula
Molecular Weight	215.20 g/mol
Physical State	White to off-white solid
Solubility Profile	Soluble in DMSO, MeOH; sparingly soluble in water (zwitterionic character may affect pH-dependent solubility)

Comparative Analysis: EA vs. HRMS vs. qNMR[1]

The following comparison matrix evaluates the utility of each method specifically for verifying a synthesized batch of 5-Phenoxynicotinic acid.

Table 1: Methodological Performance Matrix

Feature	Elemental Analysis (CHN)	HRMS (ESI-TOF)	H-NMR (DMSO- )
Primary Output	Weight % of C, H, N	Exact Mass ( )	Structural Connectivity
Bulk Purity	Excellent (Detects "dead" mass)	Poor (Ion suppression bias)	Good (Only if qNMR with internal std)
Inorganic Detection	Indirect (Values drop proportionally)	None (Unless ICP-MS used)	None (Invisible in H spectrum)
Solvate/Hydrate	High Sensitivity (H% shifts)	Low (Desolvation in source)	Variable (Exchangeable protons)
Sample Size	2–5 mg	< 0.1 mg	5–20 mg
Destructive?	Yes	Yes	No

Expert Insight: The Causality of Choice

• Why HRMS is insufficient: HRMS confirms you made the molecule, but not how much of your sample is the molecule. A sample containing 80% inorganic salt from a coupling reaction (e.g., KBr or Cu salts) will still show a perfect mass peak for the parent ion.

• Why EA is critical for this compound: Nicotinic acid derivatives are prone to forming hydrates or trapping solvents within the crystal lattice. EA is the only method that provides a rapid, solvent-free assessment of the bulk material's composition. If the Carbon % is 2% lower than theoretical, you likely have trapped inorganic salts or water.

Experimental Protocol: CHN Combustion Analysis

To achieve reproducible results for 5-Phenoxynicotinic acid, specific attention must be paid to the combustion dynamics of the pyridine ring and the potential for hygroscopicity.

Equipment & Reagents[2][3][4][5]

• Instrument: Flash 2000 or Elementar vario EL cube (Combustion temp >950°C).

• Carrier Gas: Helium (99.999% purity).

• Combustion Gas: Oxygen (99.995% purity).

• Standard: Acetanilide (High purity calibration standard).

• Vessels: Tin capsules (pressed to remove air).

Step-by-Step Workflow

• Pre-Treatment (Crucial):

  • Dry the 5-Phenoxynicotinic acid sample in a vacuum oven at 60°C for 4 hours prior to analysis.

  • Reasoning: Nicotinic acids can form hydrogen-bonded networks with atmospheric water. Surface moisture will artificially inflate %H and depress %C/N.

• Weighing:

  • Weigh 2.000 ± 0.005 mg of the sample into a tin capsule using a microbalance.

  • Fold the capsule hermetically to prevent atmospheric exchange.

• Combustion Parameters:

  • Set furnace temperature to 980°C.

  • Oxygen Injection: Ensure a 5-second oxygen boost.

  • Reasoning: The pyridine ring is thermally stable. Insufficient oxygen can lead to soot formation (incomplete combustion), resulting in low Carbon readings.

• Calibration:

  • Run a "Blank" (empty tin capsule).

  • Run K-factor calibration using Acetanilide (

    ).

  • Run the sample in triplicate.

Data Presentation & Validation

Theoretical Calculation

Based on the formula

(MW 215.20):

• % Carbon:

• % Hydrogen:

• % Nitrogen:

Table 2: Representative Validation Data (Simulated Case Study)

The following table demonstrates how to interpret EA data to diagnose synthesis issues.

Analyte State	% Carbon (Theory: 66.97)	% Hydrogen (Theory: 4.21)	% Nitrogen (Theory: 6.51)	Diagnosis / Interpretation
Batch A (Pure)	66.85 ( -0.12)	4.25 ( +0.04)	6.49 ( -0.02)	PASS. Within acceptable error ( ).
Batch B (Wet)	64.10 ( -2.87)	4.80 ( +0.59)	6.20 ( -0.31)	FAIL. Low C/N, High H. Indicates ~4% water (Hydrate formation).
Batch C (Salts)	60.20 ( -6.77)	3.78 ( -0.43)	5.85 ( -0.66)	FAIL. All values low. Indicates inorganic contamination (e.g., Silica, KBr).
Batch D (Solvent)	67.50 ( +0.53)	4.50 ( +0.29)	6.10 ( -0.41)	FAIL. High C/H. Indicates trapped organic solvent (e.g., Ethyl Acetate).

Visualization of Analytical Logic

Diagram 1: The Purity Validation Workflow

This flowchart illustrates where EA fits into the broader analytical lifecycle for 5-Phenoxynicotinic acid.

Caption: Figure 1. Integrated analytical workflow. Note that Elemental Analysis (EA) serves as the critical gatekeeper for bulk purity before release.

Diagram 2: EA Failure Analysis Logic

How to interpret "Failed" EA results for this specific compound.

Caption: Figure 2. Decision logic for interpreting EA deviations. Low Carbon combined with High Hydrogen typically indicates moisture retention.

References

• PubChem. (2023). 5-Phenoxynicotinic acid (Compound Summary). National Library of Medicine. Available at: [Link]

• Holzgrabe, U. (2010). Quantitative NMR spectroscopy in pharmaceutical analysis. Progress in Pharmaceutical and Biomedical Analysis.[1][2] Available at: [Link]

• Skoog, D. A., West, D. M., & Holler, F. J. (2014). Fundamentals of Analytical Chemistry. Cengage Learning.

• European Pharmacopoeia (Ph.[3] Eur.). Chapter 2.2.[3][4][5]24. Absorption Spectrophotometry, Infrared. (Contextual reference for orthogonal purity methods).

• Journal of Pharmaceutical and Biomedical Analysis. (2013). Validation of purity determination by qNMR. Available at: [Link][6]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. agilent.com [agilent.com]
• 4. 5-Trifluoromethoxy-substituted Nicotinic Acid, Nicotinamide and Related Compounds | Journal of Organic and Pharmaceutical Chemistry [ophcj.nuph.edu.ua]
• 5. 5-Chloronicotinic acid | C6H4ClNO2 | CID 247986 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. scispace.com [scispace.com]

Safety & Regulatory Compliance

Personal protective equipment for handling 5-Phenoxynicotinic acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 5-Phenoxynicotinic acid. As a Senior Application Scientist, this document is structured to deliver not just procedural steps, but also the scientific rationale behind them, ensuring a comprehensive understanding of the necessary precautions for safe laboratory operations.

Understanding the Hazard: A Proactive Approach to Safety

Anticipated Hazards:

• Skin Irritation: Direct contact may cause redness, itching, and inflammation.

• Serious Eye Irritation: Contact with eyes can lead to significant irritation and potential damage.

• Respiratory Tract Irritation: Inhalation of dust or powder may irritate the nose, throat, and lungs.

• Harmful if Swallowed: Ingestion may lead to adverse health effects.

Therefore, a robust safety protocol is essential to minimize exposure and ensure a safe working environment. This involves a multi-layered approach encompassing engineering controls, administrative controls, and the correct use of Personal Protective Equipment (PPE).

Personal Protective Equipment (PPE): Your Primary Line of Defense

The selection and proper use of PPE are paramount when handling 5-Phenoxynicotinic acid. The following table summarizes the recommended PPE for various laboratory activities involving this compound.

Activity	Required PPE	Rationale
Weighing and Aliquoting (Solid)	Nitrile Gloves, Safety Goggles with Side Shields, Lab Coat, Particulate Respirator (N95 or equivalent)	To prevent skin and eye contact with the solid compound and to avoid inhalation of fine dust particles.
Solution Preparation	Nitrile Gloves, Safety Goggles with Side Shields, Lab Coat	To protect against splashes of the dissolved compound. A fume hood should be used as an engineering control.
Handling Solutions	Nitrile Gloves, Safety Goggles, Lab Coat	To prevent accidental skin and eye contact during transfers and experimental procedures.
Waste Disposal	Nitrile Gloves, Safety Goggles, Lab Coat	To protect against contact with contaminated waste materials.

It is crucial to inspect all PPE for integrity before each use and to follow proper donning and doffing procedures to avoid cross-contamination.

Operational Plan: A Step-by-Step Guide to Safe Handling

A clear and logical workflow is essential for minimizing risks. The following protocol outlines the key steps for safely handling 5-Phenoxynicotinic acid from receipt to disposal.

Safe Handling Workflow for 5-Phenoxynicotinic Acid

Experimental Protocol: Weighing and Solution Preparation

• Preparation:

  • Ensure the chemical fume hood is certified and functioning correctly.

  • Decontaminate the work surface within the fume hood.

  • Gather all necessary equipment: analytical balance, weigh paper, spatula, appropriate glassware, and solvent.

  • Don the required PPE as outlined in the table above.

• Weighing:

  • Perform all weighing operations within the fume hood to contain any airborne dust.

  • Carefully transfer the desired amount of 5-Phenoxynicotinic acid onto the weigh paper using a clean spatula.

  • Avoid creating dust clouds. If any material is spilled, clean it up immediately following the spill response protocol.

• Dissolution:

  • Carefully add the weighed solid to the appropriate solvent in a suitable container.

  • Gently swirl or stir the mixture to facilitate dissolution. Avoid splashing.

  • Ensure the container is appropriately labeled with the chemical name, concentration, date, and your initials.

Disposal Plan: Responsible Management of Chemical Waste

Proper disposal of 5-Phenoxynicotinic acid and any contaminated materials is a critical aspect of laboratory safety and environmental responsibility. All waste must be handled in accordance with local, state, and federal regulations.[1]

Waste Segregation and Collection:

• Solid Waste:

  • Place unused 5-Phenoxynicotinic acid, contaminated weigh papers, gloves, and other solid materials into a clearly labeled, sealed container for solid chemical waste.

  • The container should be labeled "Hazardous Waste - Solid" and should list all contents.

• Liquid Waste:

  • Collect all solutions containing 5-Phenoxynicotinic acid in a designated, leak-proof, and clearly labeled container for liquid chemical waste.

  • The container should be labeled "Hazardous Waste - Liquid" and should list all chemical components and their approximate concentrations.

• Empty Containers:

  • Triple-rinse empty containers with a suitable solvent. The rinsate should be collected as hazardous liquid waste.[2]

  • After rinsing, deface the original label and dispose of the container according to your institution's guidelines for non-hazardous glass or plastic waste.

Do not dispose of 5-Phenoxynicotinic acid, either in solid or liquid form, down the drain. [3][4]

Emergency Procedures: Preparedness is Key

In the event of an accidental exposure or spill, immediate and appropriate action is crucial.

Scenario	Immediate Action
Skin Contact	Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.[5]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[6]
Inhalation	Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.[5]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[6]
Small Spill (in fume hood)	Wearing appropriate PPE, absorb the spill with an inert material (e.g., vermiculite, sand). Place the absorbed material into a sealed container for hazardous waste disposal. Decontaminate the area with a suitable solvent.
Large Spill	Evacuate the area immediately. Alert your supervisor and the institutional safety office. Do not attempt to clean up a large spill without proper training and equipment.

Always have a spill kit readily available in the laboratory.

By adhering to these guidelines, researchers can safely handle 5-Phenoxynicotinic acid, minimizing personal exposure and environmental impact. This proactive approach to safety is the cornerstone of responsible scientific practice.

References

• Jubilant Ingrevia Limited. (2024, April 3).
• Spectrum Chemical. (2018, July 23).

• Central Washington University. (n.d.). Laboratory Hazardous Waste Disposal Guidelines. Retrieved from [Link]

• Bio-Strategy. (n.d.).

• University of Washington. (n.d.). Organic Acid Standard Operating Procedure. Retrieved from [Link]

• Thermo Fisher Scientific. (n.d.).
• Fisher Scientific. (2012, March 29). SAFETY DATA SHEET - 2,6-Pyridinedicarboxylic acid.
• Thermo Fisher Scientific. (2011, September 30). SAFETY DATA SHEET - Phenazopyridine hydrochloride.

• American Chemical Society. (n.d.). Hazardous Waste and Disposal. Retrieved from [Link]

• Indiana University. (n.d.). In-Lab Disposal Methods: Waste Management Guide. Retrieved from [Link]

• University of Otago. (n.d.). Laboratory chemical waste disposal guidelines. Retrieved from [Link]

• Sigma-Aldrich. (2025, April 24).
• Thermo Fisher Scientific. (2011, September 30).
• Sigma-Aldrich. (2024, September 7).
• Spectrum Chemical. (2016, April 11). SAFETY DATA SHEET - PHENAZOPYRIDINE HYDROCHLORIDE, USP.
• Sigma-Aldrich. (2025, May 17).
• Sigma-Aldrich. (2025, November 6).
• Cayman Chemical. (2025, September 24). Safety Data Sheet - Phenazopyridine (hydrochloride).
• Sigma-Aldrich. (2022, October 29).

• PubChem. (n.d.). 5-Bromonicotinic acid. Retrieved from [Link]

• Cole-Parmer. (n.d.). Material Safety Data Sheet - 1,5-Bis-(2-Furanyl)-1,4-Pentadien-3-One, 98%.

• PubChem. (n.d.). 2-(3-(Trifluoromethyl)phenoxy)-3-pyridinecarboxylic acid. Retrieved from [Link]

Sources

• 1. acs.org [acs.org]
• 2. otago.ac.nz [otago.ac.nz]
• 3. Laboratory Hazardous Waste Disposal Guidelines | Central Washington University [cwu.edu]
• 4. coral.washington.edu [coral.washington.edu]
• 5. fishersci.com [fishersci.com]
• 6. fishersci.com [fishersci.com]